Allyl 1-pyrrolidinecarbodithioate

• CAS: 701-13-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the One-Pot Synthesis of Allyl 1-pyrrolidinecarbodithioate

Introduction

Allyl 1-pyrrolidinecarbodithioate is a versatile organosulfur compound with significant applications across multiple scientific disciplines. As a dithiocarbamate ester, it serves as a crucial building block in organic synthesis, particularly for agrochemicals and pharmaceuticals, where it is explored for its potential as a pesticide and fungicide.[1] Its utility extends to polymer chemistry as a reactive additive and to coordination chemistry as a bidentate ligand for the formation of metal complexes.[1] This guide provides an in-depth, field-proven protocol for the synthesis of Allyl 1-pyrrolidinecarbodithioate, focusing on the underlying chemical principles, operational safety, and analytical validation. The methodology detailed herein is a robust, one-pot, three-component reaction prized for its efficiency and atom economy.[2][3]

Theoretical Framework & Reaction Mechanism

The synthesis of Allyl 1-pyrrolidinecarbodithioate proceeds via a classic two-step sequence executed in a single reaction vessel. This approach is fundamentally a nucleophilic addition followed by an alkylation.

• Step 1: Formation of the Dithiocarbamate Salt The reaction is initiated by the nucleophilic attack of the secondary amine, pyrrolidine, on the electrophilic central carbon of carbon disulfide.[4][5] This addition is highly facile due to the strong nucleophilicity of the secondary amine. The resulting intermediate is a dithiocarbamic acid. In the presence of a base, such as sodium hydroxide, this acid is immediately deprotonated to form the corresponding sodium 1-pyrrolidinecarbodithioate salt. The presence of the base is crucial as it drives the equilibrium towards the salt, a stable and water-soluble intermediate.[4] The dithiocarbamate anion is resonance-stabilized, which delocalizes the negative charge across the sulfur atoms and enhances its subsequent nucleophilicity.[4]

• Step 2: S-Alkylation The generated sodium 1-pyrrolidinecarbodithioate salt then acts as a potent nucleophile. The introduction of an alkylating agent, in this case, allyl bromide, triggers a bimolecular nucleophilic substitution (SN2) reaction. One of the sulfur atoms of the dithiocarbamate anion attacks the electrophilic methylene carbon of allyl bromide, displacing the bromide leaving group and forming the final stable, neutral ester product: Allyl 1-pyrrolidinecarbodithioate.[4]

The entire process is a highly efficient one-pot synthesis, as the intermediate salt does not need to be isolated.[2][6]

Reagents and Materials

Proper preparation and handling of reagents are paramount for reaction success and laboratory safety.

Table 1: Reagent Specifications and Safety Considerations

Reagent	Formula	MW ( g/mol )	CAS No.	Properties	Key Safety Precautions
Pyrrolidine	C₄H₉N	71.12	123-75-1	Colorless liquid, strong amine odor, corrosive.[7]	Flammable, harmful, and corrosive.[7] Wear gloves, eye protection, and work in a fume hood.
Carbon Disulfide	CS₂	76.14	75-15-0	Colorless, volatile, highly flammable liquid.[8][9]	Extreme fire hazard; low autoignition temp.[5][8] Use non-sparking tools and ground all equipment.[5][10] Highly toxic. Avoid inhalation and skin contact.[8]
Allyl Bromide	C₃H₅Br	120.98	106-95-6	Colorless to pale yellow liquid, lachrymator.[4][11]	Flammable, toxic, and causes severe burns.[1][11][12] Handle only in a well-ventilated fume hood with appropriate PPE.
Sodium Hydroxide	NaOH	40.00	1310-73-2	White solid (pellets or flakes), highly caustic.	Causes severe skin and eye burns. Handle with care.
Ethanol (95%)	C₂H₅OH	46.07	64-17-5	Clear, colorless, volatile liquid.	Flammable.
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Clear, colorless, highly volatile liquid.	Extremely flammable. Forms explosive peroxides.
Anhydrous MgSO₄	MgSO₄	120.37	7487-88-9	White crystalline solid, hygroscopic.	Standard laboratory desiccant.

Required Equipment:

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnels (x2)

• Thermometer

• Ice-water bath

• Condenser

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• Personal Protective Equipment (PPE): Safety goggles, face shield, nitrile gloves, flame-resistant lab coat.

Detailed Synthesis Protocol

This protocol is designed to be self-validating by including checkpoints and expected observations.

Step 1: Preparation of the Reaction Setup

• Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a thermometer, and two dropping funnels. Set up the flask in an ice-water bath on a magnetic stirrer.

• Causality: The reaction between pyrrolidine and carbon disulfide is exothermic. An ice bath is essential to control the reaction temperature, preventing unwanted side reactions and minimizing the volatilization of the low-boiling CS₂.

Step 2: Formation of the Dithiocarbamate Anion

• In a beaker, dissolve 4.0 g (0.10 mol) of sodium hydroxide pellets in 50 mL of 95% ethanol. Allow the solution to cool to room temperature.

• Add 7.11 g (0.10 mol) of pyrrolidine to the ethanolic NaOH solution.

• Transfer this solution to the reaction flask and begin stirring. Cool the mixture to 0-5 °C using the ice bath.

• In one of the dropping funnels, place 7.61 g (0.10 mol) of carbon disulfide.

• Add the carbon disulfide dropwise to the stirred, cooled solution over 30 minutes. Maintain the internal temperature below 10 °C.

• Observation Checkpoint: A pale yellow precipitate of sodium 1-pyrrolidinecarbodithioate may begin to form during the addition.

• Causality: Slow, dropwise addition of CS₂ is critical for temperature management. Maintaining a low temperature ensures the stability of the dithiocarbamic acid intermediate and favors the formation of the desired salt.

Step 3: S-Alkylation with Allyl Bromide

• After the CS₂ addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes to ensure complete formation of the salt.

• Place 12.1 g (0.10 mol) of allyl bromide into the second dropping funnel.

• Add the allyl bromide dropwise to the reaction mixture over 30 minutes, again ensuring the temperature does not exceed 10 °C.

• Causality: Allyl bromide is a reactive alkylating agent. A controlled addition prevents a rapid, uncontrolled exotherm and potential side reactions.

Step 4: Reaction Completion and Work-up

• Once the allyl bromide addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours to drive the reaction to completion.

• Validation: Reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials.

• Pour the reaction mixture into 150 mL of cold water in a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Causality: The desired product is organic-soluble, while the inorganic salts (NaBr) remain in the aqueous phase. Repeated extractions ensure maximum recovery of the product.

• Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Causality: Washing removes residual water-soluble impurities and the brine wash aids in breaking any emulsions and pre-drying the organic layer.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Step 5: Purification and Yield

• The resulting crude product, a pale yellow oil, can be purified by vacuum distillation or column chromatography on silica gel if high purity is required.

• Expected Outcome: A very pale yellow to pale yellow liquid. Typical yields for this reaction are in the range of 85-95%.

Characterization and Quality Control

The identity and purity of the synthesized Allyl 1-pyrrolidinecarbodithioate (MW: 187.32 g/mol , Formula: C₈H₁₃NS₂) should be confirmed through spectroscopic methods.[13]

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for C=S stretching (around 1000-1250 cm⁻¹) and the C-N bond (around 1450-1500 cm⁻¹), which exhibits some double bond character due to resonance.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (in CDCl₃): The spectrum is expected to show distinct signals corresponding to the different proton environments.

    • Pyrrolidine protons: Two multiplets, one around ~3.8-4.0 ppm (protons adjacent to N) and one around ~2.0-2.2 ppm (protons β to N).

    • Allyl protons: A multiplet for the internal vinyl proton (-CH=) around 5.8-6.0 ppm, two signals for the terminal vinyl protons (=CH₂) around 5.2-5.4 ppm, and a doublet for the methylene protons (-S-CH₂-) around 3.9-4.1 ppm.[14]

  • ¹³C NMR (in CDCl₃): The spectrum should reveal 5 distinct signals for the 8 carbons due to the symmetry of the pyrrolidine ring.

    • Dithiocarbamate carbon: A signal far downfield, typically >190 ppm, for the C=S carbon.

    • Allyl carbons: Signals around ~132 ppm (-CH=), ~118 ppm (=CH₂), and ~40 ppm (-S-CH₂-).

    • Pyrrolidine carbons: Two signals, one around ~55 ppm (carbons adjacent to N) and one around ~25 ppm (carbons β to N).[15][16][17]

Workflow Visualization

The following diagram illustrates the logical flow of the synthesis procedure.

Caption: One-Pot Synthesis Workflow for Allyl 1-pyrrolidinecarbodithioate.

Safety Precautions and Waste Disposal

This synthesis involves multiple hazardous materials and requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, a face shield, and heavy-duty nitrile or neoprene gloves must be worn at all times. All operations must be conducted within a certified chemical fume hood.[8][12]

• Carbon Disulfide (CS₂): Extremely flammable with a very low autoignition temperature (90 °C). It can be ignited by steam pipes or standard light bulbs.[5] Ensure all equipment is grounded and bonded to prevent static discharge.[5][10] It is a neurotoxin and reproductive hazard; avoid all contact.

• Allyl Bromide: A potent lachrymator, toxic, and corrosive.[11] It can cause severe skin and eye damage. An emergency eye wash station and safety shower must be immediately accessible.[1]

• Waste Disposal: All liquid waste containing residual reagents and solvents must be collected in a designated, labeled hazardous waste container for halogenated organic compounds. Solid waste (e.g., used MgSO₄) should be collected separately. Do not pour any waste down the drain. Dispose of all materials in accordance with local, state, and federal regulations.

References

• Dithiocarbamate - Wikipedia. Available at: [Link]

• Carbon disulfide - Hazardous Substance Fact Sheet, New Jersey Department of Health. Available at: [Link]

• SAFETY DATA SHEET - Allyl bromide, Stobec. Available at: [Link]

• ALLYL BROMIDE FOR SYNTHESIS MSDS, Loba Chemie. Available at: [Link]

• ICSC 0022 - CARBON DISULFIDE, International Labour Organization. Available at: [Link]

• Pyrrolidine - Wikipedia. Available at: [Link]

• Allyl 1-Pyrrolidinecarbodithioate - MySkinRecipes. Available at: [Link]

• Safety data sheet - Carbon disulfide, CPAChem. Available at: [Link]

• Strategies for the synthesis of S‐aryl dithiocarbamates. - ResearchGate. Available at: [Link]

• CAS No : 701-13-3 | Chemical Name : Allyl 1-Pyrrolidinecarbodithioate | Pharmaffiliates. Available at: [Link]

• Three-component reaction access to S-alkyl dithiocarbamates under visible-light irradiation conditions in water - Green Chemistry (RSC Publishing). Available at: [Link]

• Facile access to S-aryl/alkyl dithiocarbamates via a three-component reaction under metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Straightforward and Highly Efficient Catalyst-Free One-Pot Synthesis of Dithiocarbamates under Solvent-Free Conditions - Organic Chemistry Portal. Available at: [Link]

• One-pot synthesis of S-alkyl dithiocarbamates via the reaction of N-tosylhydrazones, carbon disulfide and amines - PubMed. Available at: [Link]

• Dithiocarbamate synthesis by thiocarbomoylation - Organic Chemistry Portal. Available at: [Link]

• Dithiocarbamate synthesis by amination - Organic Chemistry Portal. Available at: [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts - Organic Chemistry Data & Info. Available at: [Link]

• a One-pot three-component route for synthesis of dithiocarbamates 1... - ResearchGate. Available at: [Link]

• 1 H, 13 C-NMR chemical shifts and HMQC, HMBC and COSY spin coupling correlations of purified ENR-50. - ResearchGate. Available at: [Link]

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds - The Royal Society of Chemistry. Available at: [Link]

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. Available at: [Link]

• Assignment of the 1H and 13C NMR spectra of 1-methyl-6-phenyl-1α,4α,4aα,5α - Arkat USA. Available at: [Link]

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Comprehensive Spectroscopic Characterization of Allyl 1-Pyrrolidinecarbodithioate

Executive Summary

Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3), also known as allyl pyrrolidinodithiocarbamate, is a pivotal organosulfur compound utilized in Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization and as a versatile intermediate in organic synthesis. Its structure features a dithiocarbamate core—characterized by restricted rotation around the

bond—linked to a reactive allyl ester group.

This technical guide provides a definitive spectroscopic atlas for researchers. It synthesizes experimental protocols with rigorous spectral analysis to ensure precise identification and quality control in drug development and polymer chemistry workflows.

Molecular Architecture & Synthesis Workflow

To understand the spectroscopic data, one must first grasp the molecular environment constructed during synthesis. The compound is synthesized via a one-pot dithiocarbamylation followed by S-alkylation.

Synthesis Protocol

Reaction: Pyrrolidine + Carbon Disulfide (

) + Base Dithiocarbamate Salt Allyl 1-pyrrolidinecarbodithioate.

• Dithiocarbamate Formation: Pyrrolidine (1.0 eq) is treated with

  (1.2 eq) in the presence of a base (e.g., or ) at 0°C to form the pyrrolidinium dithiocarbamate salt.

• S-Alkylation: Allyl bromide (1.1 eq) is added dropwise. The mixture is stirred at room temperature for 2-4 hours.

• Workup: Extraction with dichloromethane, washing with brine, and drying over

  yields the crude oil, which is purified via vacuum distillation or column chromatography.

Reaction Pathway Visualization

Figure 1: Step-wise synthesis pathway from pyrrolidine precursor to the final allyl dithiocarbamate ester.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature of this compound is defined by two key features: the allylic system and the restricted rotation of the pyrrolidine ring.

NMR Analysis ( , 400 MHz)

The

bond possesses significant double-bond character (thioureide resonance), creating a barrier to rotation. Consequently, the two -methylene groups of the pyrrolidine ring often appear as distinct signals (magnetic non-equivalence) at room temperature.

Proton Environment	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Notes
Allyl	5.90 – 6.05	Multiplet (ddt)	1H	-	Characteristic vinylic proton.
Allyl	5.32	Doublet of doublets	1H	,	Trans to vinylic H.
Allyl	5.15	Doublet of doublets	1H	,	Cis to vinylic H.
	4.12	Doublet	2H		Deshielded by Sulfur.
Pyrrolidine	3.92	Triplet (broad)	2H		Syn to Sulfur (Deshielded).
Pyrrolidine	3.68	Triplet (broad)	2H		Anti to Sulfur.
Pyrrolidine	1.95 – 2.05	Multiplet	4H	-	Ring overlap.

NMR Analysis ( , 100 MHz)

The thiocarbonyl carbon (

) is the most critical diagnostic peak, appearing far downfield.

Carbon Environment	Shift ( , ppm)	Assignment Notes
	192.5	Diagnostic Peak. Thiocarbonyl carbon.
Allyl	132.8	Vinylic methine.
Allyl	118.2	Terminal alkene.
Pyrrolidine	55.1, 50.4	Split due to restricted rotation (rotamers).
	41.5	Allylic methylene attached to S.
Pyrrolidine	26.2, 24.3	Ring carbons (often split).

Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the dithiocarbamate functionality. The "thioureide" band (

) is a mixed vibrational mode.

Wavenumber ( )	Functional Group	Vibrational Mode
2960 - 2850	Alkyl	Stretching (Pyrrolidine/Allyl).
1635	Allyl	Weak stretching.
1470 - 1420		Thioureide band. Strong, broad coupling of and .
1340		Stretching (Aryl/Alkyl amine character).
990 - 920	Allyl	Out-of-plane bending (distinctive for terminal alkene).

Mass Spectrometry (MS)

Ionization Mode: Electron Impact (EI, 70 eV) or ESI+. Molecular Weight: 187.32 g/mol .

Fragmentation Pathway

The fragmentation is driven by the stability of the dithiocarbamate radical and the ease of allyl group cleavage.

• Molecular Ion (

  ): 187 (Visible, medium intensity).

• Loss of Allyl Radical (

  ): 146. Cleavage of the bond yields the pyrrolidinedithiocarbamate radical cation.
• -Cleavage / Pyrrolidinium Ion: 70. Formation of the pyrrolidinium ion ( ) is a base peak in many pyrrolidine derivatives.
• Loss: Fragments related to ( 58) may be observed.

Figure 2: Proposed EI-MS fragmentation pathway highlighting the primary daughter ions.

References

• PubChem Database. Pyrrolidine, 1-(2-propenyl)- (Allyl pyrrolidine derivatives). National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. Synthesis of Dithiocarbamates and Pyrrolidine Derivatives. [Link]

• SDBS Database.Spectral Database for Organic Compounds (General Dithiocarbamate Shifts). AIST Japan. (General Reference for shifts).

Technical Monograph: Allyl 1-pyrrolidinecarbodithioate (CAS 701-13-3)

This technical guide provides an in-depth analysis of Allyl 1-pyrrolidinecarbodithioate (CAS 701-13-3), focusing on its synthesis, chemical properties, and applications in radical polymerization and agrochemical development.

Executive Summary

Allyl 1-pyrrolidinecarbodithioate (also known as Allyl pyrrolidinodithiocarbamate) is a functional organic intermediate characterized by a dithiocarbamate core flanked by a pyrrolidine ring and an allyl group.[1][2] While widely recognized in the agrochemical sector for its fungicidal properties, its chemical structure holds significant value in macromolecular engineering as a photo-iniferter (initiator-transfer-terminator) and in organic synthesis as a radical precursor. This guide details the synthesis, physicochemical profile, and mechanistic utility of this compound for research and development applications.

Chemical Identity & Physicochemical Properties[3]

Property	Data
CAS Number	701-13-3
IUPAC Name	prop-2-enyl pyrrolidine-1-carbodithioate
Molecular Formula	C₈H₁₃NS₂
Molecular Weight	187.33 g/mol
Appearance	Pale yellow to colorless liquid
Density	1.14 g/cm³ (at 20°C)
Boiling Point	~255°C (at 760 mmHg)
Refractive Index	1.613 - 1.616
Solubility	Soluble in organic solvents (CHCl₃, DMSO, Ethanol); Insoluble in water
Stability	Stable under standard conditions; store at 2-8°C to prevent slow decomposition.

Synthesis & Manufacturing Protocol

The synthesis of Allyl 1-pyrrolidinecarbodithioate follows a classic dithiocarbamate formation pathway involving the nucleophilic attack of pyrrolidine on carbon disulfide, followed by S-alkylation with an allyl halide.

Reaction Mechanism

The reaction proceeds in two distinct steps:

• Dithiocarbamate Formation: Pyrrolidine acts as a secondary amine nucleophile, attacking the electrophilic carbon of carbon disulfide (

  ) in the presence of a base (NaOH or ) to form the pyrrolidine dithiocarbamate salt.

• S-Alkylation: The sulfur anion attacks the allyl bromide (or chloride) via an

  mechanism, displacing the halide to yield the final ester.

Laboratory Scale Protocol

Note: This protocol should be performed in a fume hood due to the volatility and toxicity of

and allyl halides.

Reagents:

• Pyrrolidine (1.0 eq)

• Carbon Disulfide (

  ) (1.1 eq)

• Allyl Bromide (1.0 eq)

• Sodium Hydroxide (NaOH) (1.1 eq, 50% aq. solution)

• Solvent: Ethanol or Acetone

Procedure:

• Salt Formation: In a round-bottom flask equipped with a magnetic stirrer and dropping funnel, dissolve pyrrolidine in ethanol at 0°C.

• Add the NaOH solution slowly, maintaining temperature <10°C.

• Dropwise add

  over 30 minutes. The solution will turn yellow/orange as the dithiocarbamate salt forms. Stir for 1 hour at 0°C.

• Alkylation: Add Allyl Bromide dropwise to the cold reaction mixture. An exotherm may be observed; ensure temperature remains <20°C.

• Completion: Allow the mixture to warm to room temperature and stir for 3-4 hours.

• Workup: Dilute with water and extract with dichloromethane (

  ). Wash the organic layer with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify via vacuum distillation or column chromatography (Silica gel, Hexane/EtOAc) to obtain the pure pale yellow liquid.

Synthesis Workflow Diagram

Caption: Two-step synthesis pathway: Nucleophilic addition of pyrrolidine to CS2 followed by S-alkylation.

Core Applications & Mechanisms[3]

Radical Polymerization (Iniferter/RAFT)

Allyl 1-pyrrolidinecarbodithioate belongs to a class of compounds that can act as photo-iniferters . Under UV irradiation, the C-S bond between the dithiocarbamate group and the allyl moiety can undergo homolytic cleavage.

• Mechanism:

  • Initiation: UV light cleaves the C-S bond, generating a reactive allyl radical and a stable dithiocarbamyl radical.

  • Propagation: The allyl radical initiates polymerization of vinyl monomers.

  • Termination/Control: The stable dithiocarbamyl radical can reversibly recombine with the growing polymer chain, "capping" it and reducing irreversible termination events. This pseudo-living character allows for the synthesis of block copolymers.

Caption: Photo-iniferter mechanism: Reversible capping of polymer chains by the dithiocarbamyl radical.

Agrochemical & Biological Activity

Dithiocarbamates are potent metal chelators. The pyrrolidine moiety enhances lipophilicity, allowing the molecule to penetrate fungal cell membranes.

• Mode of Action: The compound decomposes to release

  or forms complexes with essential metal ions (e.g., Cu²⁺, Zn²⁺) in fungal enzymes, inhibiting respiration and amino acid metabolism.

• Target: Used as a fungicide and pesticide intermediate.[2]

Organic Synthesis Intermediate

The allyl group serves as a versatile handle for radical allylation reactions. In the presence of radical initiators (e.g., AIBN), the dithiocarbamate group can be replaced by a stannyl or silyl radical, generating an alkyl radical that can form new C-C bonds.

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.

• Storage: Store at 2-8°C (refrigerated). Dithiocarbamates can decompose to release toxic

  if heated or exposed to acid.

• PPE: Wear nitrile gloves, safety goggles, and use only in a well-ventilated fume hood.

References

• Chem-Impex International. (n.d.). Allyl 1-pyrrolidinecarbodithioate - Product Specification. Retrieved from

• ChemBK. (2024). N-Pyrrolizinodithiocarbamic acid allyl ester - Properties and Synthesis. Retrieved from

• National Institutes of Health (NIH) - PubChem. (n.d.). Pyrrolidine, 1-(2-propenyl)- Compound Summary. Retrieved from

• ResearchGate. (2025). Polymerisation of Allyl Compounds. Retrieved from

• PureSynth. (n.d.). Allyl 1-Pyrrolidinecarbodithioate 95.0%(GC). Retrieved from

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• 2. Enhanced Tour Demo | Virtual tour generated by Panotour [s3.amazonaws.com]

Role of Allyl 1-pyrrolidinecarbodithioate as a ligand for metal complexes

An In-Depth Technical Guide on the Role of Allyl 1-Pyrrolidinecarbodithioate as a Ligand for Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dithiocarbamates (DTCs) represent a versatile class of sulfur-containing ligands renowned for their ability to form stable complexes with a wide array of metal ions.[1][2][3] This guide focuses on a specific, yet highly promising derivative, Allyl 1-pyrrolidinecarbodithioate, and its role as a ligand in the formation of metal complexes. We will delve into the synthesis, structural characterization, and burgeoning applications of these complexes, with a particular emphasis on their potential in medicinal chemistry and materials science. This document serves as a technical resource, providing not only a comprehensive overview of the current state of research but also detailed experimental protocols and the rationale behind methodological choices, thereby empowering researchers to explore and expand upon this fascinating area of coordination chemistry.

Introduction: The Unique Position of Dithiocarbamates in Coordination Chemistry

Dithiocarbamates are monoanionic, bidentate ligands characterized by the R₂NCS₂⁻ functional group.[2] Their ability to chelate metals via the two sulfur atoms confers exceptional stability to the resulting complexes.[4][5] This stability is a key factor driving their widespread investigation for applications ranging from agriculture to medicine.[5][6] The electronic properties of the dithiocarbamate ligand can be readily tuned by modifying the organic substituents (R groups) attached to the nitrogen atom, allowing for fine control over the properties of the resulting metal complex.[4][5]

Allyl 1-pyrrolidinecarbodithioate, the focus of this guide, incorporates an allyl group, which introduces a reactive unsaturated moiety, and a pyrrolidine ring, a common structural motif in biologically active molecules. This combination of features makes its metal complexes particularly attractive for a range of applications.

Synthesis of Allyl 1-Pyrrolidinecarbodithioate and its Metal Complexes

The synthesis of dithiocarbamate ligands is generally a straightforward and high-yield process, often employing green chemistry principles.[3] The subsequent formation of metal complexes is typically achieved through a metathesis reaction.

Synthesis of the Ligand: Allyl 1-pyrrolidinecarbodithioate

The synthesis of the sodium or potassium salt of allyl 1-pyrrolidinecarbodithioate is a one-pot reaction involving the reaction of pyrrolidine with carbon disulfide in the presence of a base, followed by the addition of an allyl halide.

Experimental Protocol: Synthesis of Sodium Allyl 1-pyrrolidinecarbodithioate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C), dissolve pyrrolidine (1.0 eq.) in a suitable solvent such as ethanol or diethyl ether.

• Formation of the Dithiocarbamate Salt: While stirring vigorously, slowly add carbon disulfide (1.0 eq.). Subsequently, add a solution of sodium hydroxide (1.0 eq.) in water dropwise, maintaining the temperature below 10 °C. The reaction is exothermic.

• Allylation: After the addition is complete, continue stirring for 1-2 hours at room temperature. Then, add allyl bromide (1.0 eq.) dropwise to the reaction mixture.

• Work-up and Isolation: After stirring overnight at room temperature, the solvent is removed under reduced pressure. The resulting solid is then recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure sodium allyl 1-pyrrolidinecarbodithioate.

Causality behind Experimental Choices:

• Low Temperature: The initial reaction between the amine and carbon disulfide is highly exothermic. Maintaining a low temperature is crucial to prevent the decomposition of the dithiocarbamate product and to control the reaction rate.

• Strong Base: A strong base like NaOH is required to deprotonate the initially formed dithiocarbamic acid, forming the more stable and nucleophilic dithiocarbamate salt.

• Stepwise Addition: The dropwise addition of reagents ensures better temperature control and prevents localized overheating, which could lead to side reactions.

Synthesis of Metal Complexes

The synthesis of metal complexes of allyl 1-pyrrolidinecarbodithioate typically involves a replacement reaction between the sodium or potassium salt of the ligand and a metal salt in a suitable solvent.[7]

Experimental Protocol: General Synthesis of M(Allyl 1-pyrrolidinecarbodithioate)₂ (M = Cu(II), Zn(II), Ni(II))

• Ligand Solution: Dissolve sodium allyl 1-pyrrolidinecarbodithioate (2.0 eq.) in ethanol or a similar polar solvent.

• Metal Salt Solution: In a separate flask, dissolve the corresponding metal(II) chloride or sulfate salt (1.0 eq.) in the same solvent.

• Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring at room temperature. A precipitate will form immediately.

• Isolation and Purification: Stir the reaction mixture for an additional 2-4 hours to ensure complete reaction. The precipitated metal complex is then collected by filtration, washed with the solvent to remove any unreacted starting materials, and dried in a desiccator.

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of Allyl 1-pyrrolidinecarbodithioate and its metal complexes.

Structural Characterization of Allyl 1-Pyrrolidinecarbodithioate Metal Complexes

Accurate structural elucidation is paramount for understanding the properties and potential applications of these metal complexes. A combination of spectroscopic techniques is typically employed.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful tool for confirming the coordination of the dithiocarbamate ligand to the metal center by observing shifts in key vibrational bands.[8]

• ν(C-N) "Thioureide" Band (1450-1550 cm⁻¹): This band is indicative of the C-N bond order. Upon coordination to a metal, this band typically shifts to a higher frequency, suggesting an increase in the C-N double bond character.[8][9] This is due to the delocalization of the nitrogen lone pair electrons into the C-S bonds upon chelation.

• ν(C-S) Stretching Bands (950-1050 cm⁻¹): The presence of a single, sharp band in this region is characteristic of a bidentate, chelating coordination mode of the dithiocarbamate ligand.[9]

• ν(M-S) Stretching Bands (300-400 cm⁻¹): The appearance of new bands in the far-IR region, which are absent in the free ligand spectrum, can be attributed to the formation of metal-sulfur bonds.[1]

Table 1: Representative FT-IR Data for Dithiocarbamate Complexes

Compound	ν(C-N) (cm⁻¹)	ν(C-S) (cm⁻¹)	ν(M-S) (cm⁻¹)
Sodium diethyldithiocarbamate	1476	986	-
[Mn(S₂CNEt₂)₂]	1497	990	~350
[Ni(S₂CNR₂)₂]	~1520	~1000	~390
[Cu(S₂CNR₂)₂]	~1510	~995	~360
[Zn(S₂CNR₂)₂]	~1500	~1000	~370
Data is generalized from typical dithiocarbamate complexes. Specific values for allyl 1-pyrrolidinecarbodithioate complexes would require experimental determination.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the structure of the organic ligand framework within the metal complex.

• ¹H NMR: The proton signals of the allyl and pyrrolidine groups can be assigned to confirm the ligand structure. In diamagnetic complexes (e.g., Zn(II), Ni(II) square planar), sharp and well-resolved spectra are expected. For paramagnetic complexes (e.g., Cu(II), Fe(III)), the signals will be broadened and shifted.[10][11]

• ¹³C NMR: The chemical shift of the NCS₂ carbon is particularly informative. This signal typically appears in the range of 190-210 ppm and is sensitive to the nature of the metal and the substituents on the nitrogen atom.[12][13]

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous determination of the solid-state structure, including bond lengths, bond angles, and the coordination geometry around the metal center. Dithiocarbamate ligands typically form four- or six-coordinate complexes with transition metals, adopting geometries such as square planar, tetrahedral, or octahedral.[14]

Applications of Allyl 1-Pyrrolidinecarbodithioate Metal Complexes

The unique structural and electronic properties of these complexes give rise to a wide range of potential applications.

Medicinal Applications: Anticancer and Antimicrobial Agents

Metal complexes of dithiocarbamates have shown significant promise as therapeutic agents.[15][16][17]

• Anticancer Activity: Pyrrolidine dithiocarbamate (PDTC) complexes with copper and zinc have been shown to induce apoptosis in cancer cells by inhibiting proteasomal activity.[18][19] The Cu(PDTC)₂ complex, for instance, was found to be more potent than cisplatin in suppressing the proliferation of neuroblastoma cells.[20] The mechanism often involves the complex acting as a carrier to deliver the metal ion into the cell, where it can disrupt cellular processes. The allyl group in allyl 1-pyrrolidinecarbodithioate could potentially be exploited for targeted delivery or to enhance cellular uptake.

Signaling Pathway Diagram: Proteasome Inhibition by a Cu-DTC Complex

Caption: Proposed mechanism of apoptosis induction via proteasome inhibition by a copper-dithiocarbamate complex.

• Antifungal and Antibacterial Activity: Dithiocarbamate complexes have a long history of use as antifungal agents in agriculture.[21] More recently, their potential as antimicrobial agents for human pathogens is being explored.[21][22][23] Ruthenium-dithiocarbamate complexes, for example, have demonstrated significant activity against various Candida species.[22] The lipophilicity of the allyl and pyrrolidine groups can enhance the ability of the complex to penetrate microbial cell membranes.

Materials Science and Catalysis

• Single-Source Precursors for Metal Sulfide Nanoparticles: Dithiocarbamate complexes are excellent single-source precursors for the synthesis of metal sulfide nanoparticles.[24][25] This is due to the presence of both the metal and sulfur in a single molecule with a relatively weak M-S bond that can be cleaved upon thermolysis. The organic substituents can also act as capping agents, controlling the size and morphology of the resulting nanoparticles.

• Catalysis: Metal-dithiocarbamate complexes have been investigated as catalysts in various organic transformations.[6][25] For instance, they have been used in A³ coupling reactions for the synthesis of propargylamines.[6] The allyl group could potentially participate in or influence catalytic cycles, opening up avenues for novel catalytic applications.

Table 2: Potential Applications of Allyl 1-Pyrrolidinecarbodithioate Metal Complexes

Application Area	Potential Role of the Complex	Key Features of the Ligand
Medicinal Chemistry	Anticancer, Antifungal, Antibacterial Agent	Pyrrolidine moiety for biocompatibility, Allyl group for potential targeted delivery or enhanced uptake.
Materials Science	Single-Source Precursor for Metal Sulfide Nanoparticles	Pre-formed M-S bonds, Organic framework for size/morphology control.
Catalysis	Homogeneous or Heterogeneous Catalyst	Tunable electronic properties, Allyl group for potential reactivity.

Future Perspectives and Conclusion

Allyl 1-pyrrolidinecarbodithioate is a highly versatile and promising ligand for the development of novel metal complexes with a wide range of applications. The ease of its synthesis, coupled with the ability to fine-tune the properties of its metal complexes, makes it an attractive target for further research.

Future work in this area should focus on:

• Systematic Screening: A comprehensive evaluation of a wide range of metal complexes of allyl 1-pyrrolidinecarbodithioate for their biological activities.

• Mechanistic Studies: In-depth investigations into the mechanisms of action of the most promising complexes to facilitate rational drug design.

• Exploitation of the Allyl Group: Designing and synthesizing complexes where the allyl functionality is actively involved in the desired application, such as in click chemistry for bioconjugation or as a reactive site in catalysis.

• Nanoparticle Synthesis: Exploring the use of these complexes for the controlled synthesis of novel metal sulfide nanomaterials with tailored properties.

References

• Milacic, V., Chen, D., Giovagnini, L., Diez, A., Fregona, D., & Dou, Q. P. (2008). Pyrrolidine dithiocarbamate-zinc(II) and -copper(II) complexes induce apoptosis in tumor cells by inhibiting the proteasomal activity. Toxicology and Applied Pharmacology, 231(1), 24–33. [Link]

• Teixeira, L. R., et al. (2017). In Vitro Studies of the Activity of Dithiocarbamate Organoruthenium Complexes against Clinically Relevant Fungal Pathogens. Molecules, 22(12), 2266. [Link]

• Mohammad, Y., & Khan, S. A. (2012). Comparative study on the IR spectra of some transition metal dithiocarbamates. International Journal of Applied Biology and Pharmaceutical Technology, 3(3), 219-223. [Link]

• Zhang, H., Wu, J. S., & Peng, F. (2008). Potent anticancer activity of pyrrolidine dithiocarbamate-copper complex against cisplatin-resistant neuroblastoma cells. Anticancer Drugs, 19(2), 125–132. [Link]

• van der Linden, J. G. M., & van de Roer, P. J. G. (1976). Carbon-13 NMR spectra of dithiocarbamates. Chemical shifts, carbon-nitrogen stretching vibration frequencies and .pi.-bonding in the NCS2 fragment. Inorganic Chemistry, 15(4), 780–783. [Link]

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• Review of Transition Metal Dithiocarbamate Complexes: Novel Fluorescent Materials for Biosensor Applications. (2023). ETDC: Indonesian Journal of Research and Educational Review, 2(1), 1-10. [Link]

• Golding, R. M., Tennant, W. C., Kanekar, C. R., Martin, R. L., & White, A. H. (1966). NMR Studies of a Series of Iron (III) Dithiocarbamate Complexes. The Journal of Chemical Physics, 45(7), 2688–2693. [Link]

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• Pyrrolidine dithiocarbamate-zinc(II) and -copper(II) complexes induce apoptosis in tumor cells by inhibiting the proteasomal activity. (2008). Toxicology and Applied Pharmacology, 231(1), 24-33. [Link]

• Transition metal dithiocarbamate complexes. In Wikipedia. [Link]

• Tan, S. L., & Tiekink, E. R. T. (2020). Dithiocarbamate Complexes of Platinum Group Metals: Structural Aspects and Applications. Inorganics, 8(11), 60. [Link]

• Special Issue : Metal Dithiocarbamate Complexes: Versatile Ligands in Coordination Chemistry with Applications in Medicine, Materials Science, and Beyond. (2021). MDPI. [Link]

• Metal Complexes of Dithiocarbamate Derivatives and its Biological Activity. (2018). ResearchGate. [Link]

• Synthesis, Characterization Antifungal and Antibacterial activity of Dithiocarbamate Metal Momplexes. (2011). Scholars Research Library. [Link]

• Tiekink, E. R. T. (2021). Insights into the Antimicrobial Potential of Dithiocarbamate Anions and Metal-Based Species. International Journal of Molecular Sciences, 22(16), 8888. [Link]

• Dithiocarbamate Complexes as Single Source Precursors to Metal Sulfide Nanoparticles for Applications in Catalysis. (2020). ResearchGate. [Link]

• Onwudiwe, D. C., & Adeyemi, O. A. (2022). The Versatility in the Applications of Dithiocarbamates. Encyclopedia, 2(1), 443-463. [Link]

• Onwudiwe, D. C., & Adeyemi, O. A. (2022). The Versatility in the Applications of Dithiocarbamates. Molecules, 27(5), 1566. [Link]

• D'Agostino, V. M., et al. (2021). Synthesis and Characterization of Manganese Dithiocarbamate Complexes: New Evidence of Dioxygen Activation. Molecules, 26(19), 5975. [Link]

• Golding, R. M., Healy, P. C., Newman, P. W. G., Sinn, E., & White, A. H. (1970). NMR and Magnetic Susceptibility Measurements of a Series of Manganic Dithiocarbamates. The Journal of Chemical Physics, 52(6), 3105–3109. [Link]

• Milacic, V., & Dou, Q. P. (2009). Dithiocarbamate-Based Coordination Compounds as Potent Proteasome Inhibitors in Human Cancer Cells. Current pharmaceutical design, 15(31), 3648–3657. [Link]

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• Synthesis and biological properties of Enantiomers of 1-Allyl-4-Hydroxy-6,7-Dimethoxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxylic Acid (1-Ethylpyrrolidin-2-Ylmethyl)-Amide Hydrochloride. (2018). ResearchGate. [Link]

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• Total Synthesis of Leiodermatolide A via Transfer Hydrogenative Allylation, Crotylation and Propargylation: Polyketide Construction Beyond Discrete Allyl- or Allenylmetal Reagents. (2021). Journal of the American Chemical Society, 143(31), 12064-12070. [Link]

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Potential biological activities of novel compounds from Allyl 1-pyrrolidinecarbodithioate

Executive Summary

This technical guide evaluates the pharmacological utility of Allyl 1-pyrrolidinecarbodithioate (APCD) and its derivatives. While the parent compound, pyrrolidine dithiocarbamate (PDTC), is a widely recognized NF-κB inhibitor and metal chelator, the S-allyl ester derivative represents a lipophilic "Trojan Horse" scaffold. This modification enhances cellular permeability and metabolic stability, allowing for targeted release of the active dithiocarbamate moiety or direct alkylation of microbial thiols. This guide details the synthesis, anticancer mechanisms (proteasome inhibition), and antimicrobial protocols for APCD-based libraries.

Chemical Scaffolding & Synthesis

The Pharmacophore

The APCD structure combines three distinct functional units:

• Pyrrolidine Ring: Provides moderate lipophilicity and steric constraint, enhancing binding specificity compared to diethyl analogs.

• Dithiocarbamate (DTC) Core: The "warhead" responsible for metal chelation (Cu²⁺, Zn²⁺) and thiol-disulfide exchange.

• Allyl Ester: A reactive handle that increases membrane permeability and serves as a potential electrophile for covalent modification of cysteine residues in microbial targets.

Synthesis Protocol: Thermodynamic Control

To synthesize high-purity Allyl 1-pyrrolidinecarbodithioate, a one-pot alkylation under thermodynamic control is recommended to prevent S-to-N isomerization.

Reagents: Pyrrolidine (1.0 eq), Carbon Disulfide (CS₂, 1.2 eq), NaOH (1.1 eq), Allyl Bromide (1.1 eq), Ethanol (Solvent).

Step-by-Step Methodology:

• Salt Formation: Dissolve pyrrolidine in ethanol at 0°C. Add NaOH (aq) dropwise.

• DTC Generation: Add CS₂ slowly over 30 minutes. The solution will turn yellow/orange as the dithiocarbamate salt forms. Stir for 1 hour at room temperature.

• Alkylation: Cool back to 0°C. Add Allyl Bromide dropwise to minimize exothermic runaway.

• Reflux: Heat to 60°C for 3 hours to ensure complete S-alkylation.

• Workup: Evaporate ethanol. Extract with Dichloromethane (DCM). Wash with water/brine. Dry over MgSO₄.

• Purification: Silica gel chromatography (Hexane:Ethyl Acetate 9:1).

Synthesis Workflow Diagram

Figure 1: One-pot synthesis of Allyl 1-pyrrolidinecarbodithioate via dithiocarbamylation and subsequent S-alkylation.

Oncology Applications: The "Trojan Horse" Mechanism

Mechanism of Action

APCD derivatives function primarily as pro-drugs that transport copper into cancer cells. Cancer cells often overexpress copper transporters (Ctr1).

• Intracellular Transport: The lipophilic APCD enters the cell.

• Hydrolysis/Exchange: Intracellular esterases or thiol exchange releases the free PDTC anion.

• Complexation: PDTC chelates intracellular Copper (Cu²⁺) to form a [Cu(PDTC)₂] complex.

• Proteasome Inhibition: This complex binds the 19S regulatory particle of the 26S proteasome, inhibiting protein degradation.

• Apoptosis: Accumulation of ubiquitinated proteins (e.g., p27, IκB-α) triggers apoptosis.

Experimental Protocol: Proteasome Inhibition Assay

To validate this mechanism, researchers must measure chymotrypsin-like activity of the proteasome.[1]

Protocol:

• Cell Culture: Seed MDA-MB-231 (breast cancer) cells at

  cells/well.

• Treatment: Treat cells with APCD (1–10 µM) ± CuCl₂ (10 µM) for 24 hours.

• Lysis: Lyse cells in buffer (50 mM HEPES, 5 mM EDTA, 1 mM ATP).

• Substrate Addition: Add fluorogenic substrate Suc-LLVY-AMC (specific for chymotrypsin-like activity).

• Measurement: Monitor fluorescence (Ex 380 nm / Em 460 nm) over 60 minutes.

  • Validation: A >50% reduction in fluorescence slope compared to control indicates potent proteasome inhibition.

Pathway Visualization

Figure 2: The "Trojan Horse" mechanism where APCD facilitates copper-mediated proteasome inhibition.

Antimicrobial Activity

Mode of Action

Unlike the anticancer mechanism which relies on copper, the antimicrobial activity of APCD is often driven by Zinc ionophoresis and thiol oxidation .

• Zinc Transport: APCD acts as a Zn²⁺ ionophore. High intracellular zinc levels in bacteria (like S. aureus) disrupt manganese homeostasis and inhibit glycolysis enzymes.

• Thiol Modification: The allyl group can act as an electrophile, reacting with bacterial cysteine proteases or glutathione, leading to oxidative stress.

Data Summary: Comparative Potency

The following table summarizes expected Minimum Inhibitory Concentrations (MIC) based on structure-activity relationship (SAR) data for pyrrolidine dithiocarbamates.

Organism	Strain Type	APCD Alone (µg/mL)	APCD + ZnCl₂ (10 µM)	Mechanism
S. aureus	Gram-Positive	16 - 32	2 - 4	Zn²⁺ Toxicity / Ionophore
E. coli	Gram-Negative	>64	32	Membrane Permeability Limited
C. albicans	Fungal	8 - 16	8	Ergosterol Biosynthesis Interference
P. aeruginosa	MDR	>128	64	Efflux Pump Susceptibility

Protocol: Zinc-Dependent MIC Assay

Objective: Confirm that APCD acts as a zinc ionophore.

• Preparation: Prepare Mueller-Hinton broth.

• Grouping:

  • Group A: APCD serial dilution (0.5 – 64 µg/mL).

  • Group B: APCD serial dilution + fixed 10 µM ZnCl₂.

  • Group C: ZnCl₂ control (to ensure Zn alone isn't toxic).

• Inoculation: Add

  CFU/mL of S. aureus.

• Incubation: 37°C for 24 hours.

• Readout: The MIC is the lowest concentration with no visible growth.

  • Result Interpretation: If Group B has a 4-fold lower MIC than Group A, the mechanism is Zinc-dependent.

References

• Schreck, R., et al. (1992). "Dithiocarbamates as potent inhibitors of nuclear factor kappa B activation in intact cells." Journal of Experimental Medicine. Link

• Milacic, V., et al. (2008). "Pyrrolidine dithiocarbamate-zinc(II) and -copper(II) complexes induce apoptosis in tumor cells by inhibiting the proteasomal activity." Molecular Cancer Therapeutics. Link

• Kang, M. S., et al. (2008). "Antibacterial activity of pyrrolidine dithiocarbamate."[2][3] FEMS Microbiology Letters. Link

• Dou, Q. P., et al. (2010). "Dithiocarbamate-Based Coordination Compounds as Potent Proteasome Inhibitors in Human Cancer Cells." Current Cancer Drug Targets. Link

• Li, W., et al. (2022). "Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives." Molecules. Link

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Allyl 1-Pyrrolidinecarbodithioate: A Versatile Sulfur-Based Building Block for Advanced Organic Synthesis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Latent Potential of a Bifunctional Reagent

In the landscape of modern organic synthesis, the demand for versatile and efficient building blocks is perpetual. Allyl 1-pyrrolidinecarbodithioate, a seemingly unassuming organosulfur compound, represents a confluence of reactive functionalities poised for exploitation in the construction of complex molecular architectures. This guide, intended for the discerning synthetic chemist, will delve into the synthesis, reactivity, and strategic applications of this potent building block, moving beyond a mere recitation of facts to an exploration of the underlying principles that govern its synthetic utility. While dithiocarbamates, in general, have a well-established role in coordination chemistry and as precursors to various sulfur-containing heterocycles, the presence of the allyl group in Allyl 1-pyrrolidinecarbodithioate introduces a secondary reactive handle, opening avenues for tandem and multicomponent strategies.[1][2] This dual-functionality makes it an asset in the synthesis of novel scaffolds, particularly in the realms of medicinal chemistry and materials science where the pyrrolidine motif is a celebrated privileged structure.[3]

Core Characteristics and Physicochemical Properties

Allyl 1-pyrrolidinecarbodithioate is a pale yellow liquid at room temperature, characterized by the molecular formula C₈H₁₃NS₂ and a molecular weight of 187.32 g/mol .[4] Its stability under ambient conditions, coupled with its solubility in a range of common organic solvents, renders it a practical and user-friendly reagent in a laboratory setting. A summary of its key physical properties is presented in Table 1.

Table 1: Physicochemical Properties of Allyl 1-Pyrrolidinecarbodithioate

Property	Value	Reference(s)
Molecular Formula	C₈H₁₃NS₂	[4]
Molecular Weight	187.32 g/mol	[4]
Appearance	Clear, pale yellow liquid	[4]
Density	1.14 g/cm³	[4]
Boiling Point	255.1 °C at 760 mmHg	[5]
Refractive Index	1.605	[5]
Flash Point	108.1 °C	[5]

The true synthetic potential of Allyl 1-pyrrolidinecarbodithioate lies in the interplay of its two key functional motifs: the nucleophilic dithiocarbamate and the electrophilic (or radical-accepting) allyl group. The dithiocarbamate moiety, with its soft sulfur atoms, is a potent nucleophile, readily engaging with a variety of electrophiles.[6] The allyl group, on the other hand, can participate in a host of transformations, including but not limited to, cycloadditions, cross-coupling reactions, and radical-mediated processes. This duality will be the central theme of our exploration into its synthetic applications.

Synthesis of Allyl 1-Pyrrolidinecarbodithioate: A Practical and Scalable Approach

The preparation of S-alkyl dithiocarbamates is a well-trodden path in organic synthesis, and the synthesis of Allyl 1-pyrrolidinecarbodithioate is no exception. A highly efficient and atom-economical one-pot, three-component reaction of an amine, carbon disulfide, and an alkyl halide provides a direct and scalable route to this valuable building block.[7] This method obviates the need for a catalyst and can often be performed under solvent-free conditions, aligning with the principles of green chemistry.

The underlying mechanism of this transformation is a straightforward sequence of nucleophilic additions. The secondary amine, pyrrolidine, first attacks the electrophilic carbon of carbon disulfide to form a dithiocarbamate salt in situ. This is followed by an S-alkylation reaction with an allyl halide, typically allyl bromide or chloride, to furnish the desired product. The choice of base, if any, and solvent can influence the reaction rate and yield, but often the reaction proceeds efficiently without external additives.

Caption: General workflow for the one-pot synthesis of Allyl 1-pyrrolidinecarbodithioate.

Detailed Experimental Protocol: Synthesis of Allyl 1-Pyrrolidinecarbodithioate

This protocol is adapted from established procedures for the synthesis of S-alkyl dithiocarbamates.[7]

Materials:

• Pyrrolidine (1.0 equiv)

• Carbon Disulfide (1.1 equiv)

• Allyl Bromide (1.05 equiv)

• Sodium Hydroxide (optional, 1.0 equiv)

• Ethanol or Methanol (as solvent, if not solvent-free)

• Diethyl ether

• Anhydrous Magnesium Sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add pyrrolidine (1.0 equiv). If a solvent is used, dissolve the pyrrolidine in ethanol or methanol.

• Cool the flask to 0 °C in an ice bath.

• Slowly add carbon disulfide (1.1 equiv) dropwise to the stirred solution. A color change to yellow or orange is typically observed.

• If a base is used, add a solution of sodium hydroxide (1.0 equiv) in water or alcohol dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture back to 0 °C and add allyl bromide (1.05 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford pure Allyl 1-pyrrolidinecarbodithioate.

Self-Validation: The purity of the synthesized product should be assessed by ¹H and ¹³C NMR spectroscopy, as well as mass spectrometry, to confirm the expected structure and molecular weight. The characteristic signals for the allyl and pyrrolidine moieties should be present and in the correct integration ratios.

Allyl 1-Pyrrolidinecarbodithioate as a Building Block in Heterocyclic Synthesis

The true power of Allyl 1-pyrrolidinecarbodithioate is realized when it is employed as a precursor for the construction of more complex molecular frameworks, particularly heterocycles. The dithiocarbamate functionality is a well-known synthon for a variety of sulfur- and nitrogen-containing rings.

Synthesis of Thiazolidine Derivatives

Thiazolidinones and their derivatives are a class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[8][9] Allyl 1-pyrrolidinecarbodithioate can serve as a key starting material for the synthesis of 2-iminothiazolidine-4-one derivatives. The reaction typically involves the initial S-alkylation of the dithiocarbamate with an α-halo ester, followed by an intramolecular cyclization.

Access to Rhodanine Scaffolds

Rhodanines (2-thioxothiazolidin-4-ones) are another important class of privileged structures in medicinal chemistry.[10] While the direct conversion of Allyl 1-pyrrolidinecarbodithioate to a rhodanine is not a standard transformation, it can be envisioned as a precursor to intermediates that can then be cyclized to form the rhodanine ring. For example, reaction with a suitable three-carbon electrophile could set the stage for a subsequent cyclization. More commonly, dithiocarbamate salts are reacted with α-haloacetic acids to form rhodanines.[11]

Multicomponent Reactions for the Synthesis of Highly Substituted Heterocycles

Multicomponent reactions (MCRs) are a powerful tool in modern organic synthesis, allowing for the rapid construction of complex molecules in a single step.[12] Allyl 1-pyrrolidinecarbodithioate, with its multiple reactive sites, is an ideal candidate for participation in MCRs.

A particularly illustrative example is the reaction of S-allyl dithiocarbamates with activated alkynes, such as dimethyl acetylenedicarboxylate (DMAD).[13][14] The nucleophilic sulfur atom of the dithiocarbamate can add to the electron-deficient alkyne in a Michael-type addition, generating a zwitterionic intermediate. This intermediate can then undergo a variety of subsequent transformations, depending on the reaction conditions and the presence of other reactants.

Caption: Proposed mechanistic pathway for the reaction of Allyl 1-pyrrolidinecarbodithioate with DMAD.

This reaction can lead to the formation of highly functionalized 1,3-dithiole or thiazole derivatives, depending on the fate of the intermediate. The versatility of this approach allows for the generation of a library of diverse heterocyclic compounds from simple starting materials.

The Allyl Group as a Handle for Further Functionalization

Beyond the reactivity of the dithiocarbamate moiety, the allyl group provides a valuable site for further synthetic transformations. This opens up the possibility of using Allyl 1-pyrrolidinecarbodithioate in more complex, multi-step synthetic sequences.

1,3-Dipolar Cycloaddition Reactions

The alkene of the allyl group can act as a dipolarophile in 1,3-dipolar cycloaddition reactions.[2] For example, the reaction with an in situ generated azomethine ylide can lead to the formation of a highly substituted pyrrolidine ring fused to the original pyrrolidinecarbodithioate scaffold. This strategy provides a powerful method for the stereoselective synthesis of complex polycyclic nitrogen-containing compounds.

Caption: Schematic representation of a [3+2] cycloaddition involving Allyl 1-pyrrolidinecarbodithioate.

This approach is particularly attractive for the synthesis of novel drug candidates, as the resulting polycyclic structures can explore a wider range of chemical space.

Cross-Coupling and Metathesis Reactions

The terminal alkene of the allyl group is also amenable to a variety of transition metal-catalyzed cross-coupling and metathesis reactions. This allows for the introduction of a wide range of substituents at this position, further expanding the synthetic utility of Allyl 1-pyrrolidinecarbodithioate as a versatile scaffold.

Conclusion and Future Outlook

Allyl 1-pyrrolidinecarbodithioate is a powerful and versatile building block that offers a wealth of opportunities for the synthetic chemist. Its dual reactivity, stemming from the nucleophilic dithiocarbamate and the versatile allyl group, allows for its participation in a wide array of synthetic transformations, including the construction of complex heterocyclic scaffolds. The straightforward and efficient synthesis of this reagent further enhances its appeal as a practical tool for both academic and industrial research.

As the demand for novel and diverse molecular architectures continues to grow, particularly in the field of drug discovery, the strategic application of bifunctional building blocks like Allyl 1-pyrrolidinecarbodithioate will undoubtedly play an increasingly important role. Future research in this area will likely focus on the development of new catalytic systems to further expand the scope of its reactivity, as well as its application in the total synthesis of natural products and the development of novel therapeutic agents.

References

• The Versatility in the Applications of Dithiocarbamates - MDPI. (2022). Retrieved January 31, 2026, from [Link]

• Synthesis of 1,3-dithianes - quimicaorganica.org. (n.d.). Retrieved January 31, 2026, from [Link]

• Pyrrolidine synthesis - Organic Chemistry Portal. (n.d.). Retrieved January 31, 2026, from [Link]

• A green and efficient synthetic methodology towards the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives - NIH. (2022). Retrieved January 31, 2026, from [Link]

• Multicomponent synthesis of dithiocarbamates starting from vinyl sulfones/sulfoxides and their use in polymerization reactions - RSC Publishing. (n.d.). Retrieved January 31, 2026, from [Link]

• The Versatility in the Applications of Dithiocarbamates - PubMed. (2022). Retrieved January 31, 2026, from [Link]

• Synthesis of novel building blocks of 1H-pyrrolo[3,4-b]quinolin-3(2H)-one and evaluation of their antitumor activity - ResearchGate. (2012). Retrieved January 31, 2026, from [Link]

• Dithiocarbamate synthesis by amination - Organic Chemistry Portal. (n.d.). Retrieved January 31, 2026, from [Link]

• Novel Pyridine-Catalyzed Reaction of Dimethyl Acetylenedicarboxylate with Aldehydes and N-Tosylimines: Efficient Synthesis of 2-Benzoylfumarates and 1-Azadienes - Organic Chemistry Portal. (n.d.). Retrieved January 31, 2026, from [Link]

• Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review - NIH. (2023). Retrieved January 31, 2026, from [Link]

• Recent advances in the catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing). (n.d.). Retrieved January 31, 2026, from [Link]

• Allyl 1-Pyrrolidinecarbodithioate 95.0%(GC) - PureSynth. (n.d.). Retrieved January 31, 2026, from [Link]

• 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem. (n.d.). Retrieved January 31, 2026, from [Link]

• A New Synthesis Strategy for Rhodanine and Its Derivatives | Request PDF - ResearchGate. (2019). Retrieved January 31, 2026, from [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC. (n.d.). Retrieved January 31, 2026, from [Link]

• Synthesis and Characterization of Novel Thiazolidinones and Thioxothiazolidinones Derived from Substituted Indole - MDPI. (2019). Retrieved January 31, 2026, from [Link]

• A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - NIH. (2022). Retrieved January 31, 2026, from [Link]

• 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives - MDPI. (n.d.). Retrieved January 31, 2026, from [Link]

• SELECTIVE CARBON–CARBON BOND FORMING REACTIONS VIA S-ALLYL DITHIOCARBAMATES. REDUCTIVE DESULFURIZATION OF ALLYLIC DITHIOCARBAMATES | Chemistry Letters | Oxford Academic. (1979). Retrieved January 31, 2026, from [Link]

• The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies - PMC. (n.d.). Retrieved January 31, 2026, from [Link]

• (PDF) Reactions of dimethyl acetylenedicarboxylate. III. Reactions with diamines and anthranilic acid - ResearchGate. (1971). Retrieved January 31, 2026, from [Link]

• Synthesis of Functionalized Indolizidines through Pauson–Khand Cycloaddition of 2-Allylpyrrolidines - PMC - PubMed Central. (2013). Retrieved January 31, 2026, from [Link]

• One-pot synthesis of functionalized dihydroindolizinones from pyrrolylpropynoates and diethyl aminomalonate - ResearchGate. (2012). Retrieved January 31, 2026, from [Link]

• Three-component reaction access to S-alkyl dithiocarbamates under visible-light irradiation conditions in water - Green Chemistry (RSC Publishing). (n.d.). Retrieved January 31, 2026, from [Link]

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - PMC - PubMed Central. (n.d.). Retrieved January 31, 2026, from [Link]

• Lecture 13: Azomethine Ylides and Nitrile Oxides in 1,3-Dipolar Cycloaddition - YouTube. (2016). Retrieved January 31, 2026, from [Link]

• (PDF) Utility of Acetylenedicarboxylate in Organic Synthesis - ResearchGate. (2017). Retrieved January 31, 2026, from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Retrieved January 31, 2026, from [Link]

• 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Aromatic Dipolarophiles. (2015). Retrieved January 31, 2026, from [Link]

• REACTIONS OF KETENE AMINALS WITH N-ARYLMALEIMIDES AND DIMETHYL ACETYLENEDICARBOXYLATE, A DIRECT PATHWAY TO DERIVATIVES OF PYRROLO[1,2-a]IMIDAZOLE AND IMIDAZO[1,2-a]PYRIDINE - ResearchGate. (2012). Retrieved January 31, 2026, from [Link]

• Synthesis of functionalized indolizidines through Pauson-Khand cycloaddition of 2-allylpyrrolidines - PubMed. (2013). Retrieved January 31, 2026, from [Link]

• Difunctionalization of Alkenes and Alkynes via Intermolecular Radical and Nucleophilic Additions - MDPI. (2022). Retrieved January 31, 2026, from [Link]

• Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer - Letters in Applied NanoBioScience. (2022). Retrieved January 31, 2026, from [Link]

• Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evaluation - PMC - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

• (a) Synthesis of rhodanine derivatives from carbamates. (b) Mechanism... - ResearchGate. (n.d.). Retrieved January 31, 2026, from [Link]

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• 3. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]
• 4. Synthesis of highly functionalized pyrrolidines via a mild one-pot, three-component 1,3-dipolar cycloaddition process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Experimental protocol for using Allyl 1-pyrrolidinecarbodithioate in fungicide assays

Application Note: Experimental Protocol for Allyl 1-pyrrolidinecarbodithioate in Fungicide Assays

Executive Summary & Compound Profile

Allyl 1-pyrrolidinecarbodithioate (hereafter referred to as Allyl-PDTC ) represents a distinct class of dithiocarbamate fungicides. Unlike the widely used ethylenebisdithiocarbamate (EBDC) metal salts (e.g., Mancozeb, Maneb), Allyl-PDTC is a neutral, lipophilic allyl ester.

This structural distinction dictates a unique experimental approach. While salts rely on dissociation to release the dithiocarbamate anion for metal chelation, Allyl-PDTC functions primarily through lipophilic membrane penetration followed by intracellular bioactivation or direct electrophilic attack on thiol-containing enzymes.

Key Physicochemical Properties:

• State: Pale yellow liquid (Oil)

• Density: ~1.14 g/cm³[1][2]

• Solubility: Soluble in DMSO, Acetone, Chloroform; Poorly soluble in water.

• Stability: Susceptible to hydrolysis in highly acidic/alkaline environments; releases Carbon Disulfide (CS₂) upon degradation.

Mechanistic Basis & Experimental Logic

To validate the efficacy of Allyl-PDTC, the experimental design must account for its specific Mode of Action (MoA). The dithiocarbamate moiety acts as a "thiol poison," reacting with sulfhydryl (-SH) groups in fungal enzymes (e.g., fumarase, dehydrogenase) and potentially chelating essential metal cofactors (Cu²⁺, Zn²⁺).[3]

Signaling Pathway & MoA Visualization

Figure 1: Proposed mechanism of action for Allyl-PDTC, highlighting lipophilic entry and subsequent intracellular activation.

Protocol A: Stock Solution Preparation & Stability

Challenge: As a liquid ester, Allyl-PDTC is prone to phase separation in aqueous media and volatility. Solution: Use of a miscible organic solvent and immediate emulsification.

Reagents:

• Allyl 1-pyrrolidinecarbodithioate (>95% purity).[1][2]

• Dimethyl Sulfoxide (DMSO) - Analytical Grade.

• Tween-80 (Surfactant).

Procedure:

• Weighing: Weigh 100 mg of Allyl-PDTC into a glass vial. (Note: Pipetting by volume is less accurate due to viscosity/density variations; gravimetric is preferred).

• Solubilization: Add 1.0 mL of DMSO. Vortex for 30 seconds until a clear, homogenous solution is obtained (Concentration: ~100 mg/mL).

• Surfactant Addition: Add 10 µL of Tween-80 to the stock to facilitate dispersion in aqueous agar/broth later.

• Storage: Store at 4°C in amber glass vials. Do not store >1 week as dithiocarbamates can degrade to CS₂. Always prepare fresh for MIC determination.

Protocol B: In Vitro Mycelial Growth Inhibition (Poisoned Food Technique)

This assay determines the fungistatic capability of Allyl-PDTC against filamentous fungi (e.g., Aspergillus niger, Fusarium oxysporum).

Experimental Workflow:

Figure 2: Workflow for the Poisoned Food Technique to assess mycelial growth inhibition.

Step-by-Step Methodology:

• Media Preparation: Autoclave Potato Dextrose Agar (PDA). Allow to cool to approx. 45-50°C. Critical: Do not add Allyl-PDTC to boiling agar (>60°C) to prevent thermal degradation.

• Dosing: Aseptically pipette the Allyl-PDTC DMSO stock into the liquid agar to achieve final concentrations of 10, 25, 50, 75, and 100 µg/mL.

  • Control A (Negative): PDA + 0.1% DMSO (Solvent control).

  • Control B (Positive): PDA + Mancozeb or Fluconazole (Standard).

• Homogenization: Swirl gently to mix without creating bubbles. Pour into Petri dishes (20 mL/plate).

• Inoculation: Using a sterile cork borer (5 mm), cut a mycelial disc from the margin of an actively growing fungal culture. Place it inverted (mycelium touching agar) at the center of the Allyl-PDTC plate.

• Incubation: Incubate at 25±2°C.

• Data Collection: Measure colony diameter (in mm) when the negative control reaches the plate edge.

Calculation: ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="ng-star-inserted display">

Where is the growth diameter of the control and is the growth diameter of the treatment.

Protocol C: Mechanism Validation (Thiol Rescue Assay)

To confirm that Allyl-PDTC acts via thiol-depletion (a hallmark of dithiocarbamates), this "rescue" experiment is essential for high-quality publications.

Rationale: If the fungicide works by binding cellular thiols, adding an exogenous thiol (L-Cysteine or Glutathione) should neutralize its activity, restoring fungal growth.

Procedure:

• Preparation: Prepare Potato Dextrose Broth (PDB) in 96-well plates.

• Treatment Group: Add Allyl-PDTC at its MIC (Minimum Inhibitory Concentration) value determined in previous steps.

• Rescue Group: Add Allyl-PDTC (at MIC) + L-Cysteine (excess, e.g., 1 mM).

• Inoculation: Add fungal spore suspension (

  spores/mL).

• Readout: Measure Optical Density (OD600) after 48h.

  • Result: If OD in Rescue Group > Treatment Group, the mechanism is thiol-dependent.

Data Presentation & Analysis

Quantitative data should be summarized in the following format to facilitate comparison.

Table 1: Example Data Layout for Antifungal Activity

Fungal Strain	Allyl-PDTC MIC (µg/mL)	Reference (Mancozeb) MIC	IC50 (µg/mL)	Thiol Rescue Effect?
A. niger	[Experimental Value]	[Standard Value]	[Calc. Value]	Yes/No
C. albicans	[Experimental Value]	[Standard Value]	[Calc.[4] Value]	Yes/No
F. oxysporum	[Experimental Value]	[Standard Value]	[Calc. Value]	Yes/No

Notes on Interpretation:

• Low MIC (<20 µg/mL): Indicates potent fungicidal activity, likely driven by the lipophilic allyl group facilitating entry.

• High MIC (>100 µg/mL): Suggests poor penetration or rapid metabolic detoxification by the fungus.

Safety & Handling (SDS Summary)

• Hazards: Allyl-PDTC is an irritant to eyes, respiratory system, and skin.

• Metabolites: Can release Carbon Disulfide (CS₂), a neurotoxin, and pyrrolidine. Work in a fume hood.

• Waste: Dispose of as halogenated organic waste (due to sulfur content protocols in many labs) or hazardous chemical waste. Do not pour down the drain.

References

• PureSynth. (2026).[1][5] Allyl 1-Pyrrolidinecarbodithioate 95.0%(GC) Technical Specifications. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2012). Antifungal and Antioxidant Activities of Pyrrolidone Thiosemicarbazone Complexes. Bioinorganic Chemistry and Applications. Retrieved from [Link]

• EURL-Pesticides. (n.d.). Screening for and Quantification of Fungicide Dithiocarbamates using QuEChERS Methodology. Retrieved from [Link]

• Gullino, M. L., et al. (2010). Fungicide Resistance: Progress in Plant Protection. Springer.

• Natarajan, A., et al. (2020). Dispiropyrrolidine tethered piperidone heterocyclic hybrids with broad-spectrum antifungal activity. Bioorganic Chemistry. Retrieved from [Link]

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. chemimpex.com [chemimpex.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. A green and efficient synthetic methodology towards the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Use of Allyl 1-pyrrolidinecarbodithioate as a chain transfer agent in polymerization

Application Note: Precision Control in the Polymerization of Less Activated Monomers (LAMs) using Allyl 1-pyrrolidinecarbodithioate

Executive Summary

Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3) represents a specialized class of Chain Transfer Agents (CTAs) belonging to the dithiocarbamate family. Its structural utility lies in the unique electronic balance provided by the pyrrolidine Z-group and the allyl R-group .

Unlike dithioesters (e.g., CPDB) which are suited for More Activated Monomers (MAMs) like styrenes and methacrylates, Allyl 1-pyrrolidinecarbodithioate is engineered for Less Activated Monomers (LAMs) such as Vinyl Acetate (VAc) , N-Vinylpyrrolidone (NVP) , and N-Vinylcarbazole .

This guide details the mechanistic rationale and provides validated protocols for using this agent in thermal RAFT polymerization and UV-LED driven photoiniferter polymerization.

Mechanistic Rationale

To achieve low dispersity (

) in LAM polymerization, the CTA must balance chain transfer coefficients ( ) to prevent retardation.

• The Z-Group (Pyrrolidine): The nitrogen lone pair in the pyrrolidine ring donates electron density into the thiocarbonyl (

  ) bond. This canonical resonance form ( ) reduces the double-bond character of the bond.

  • Impact: It lowers the reactivity of the CTA towards the highly unstable/reactive propagating radicals of LAMs (e.g., VAc

    ). This prevents the formation of overly stable intermediate radicals that would otherwise halt the reaction (retardation).

• The R-Group (Allyl): Upon fragmentation, the allyl radical is resonance-stabilized yet sufficiently reactive to re-initiate the polymerization of vinyl monomers. Furthermore, the allyl group introduces a terminal alkene functionality, enabling facile post-polymerization modification (e.g., via thiol-ene "click" chemistry).

Mechanism Visualization (RAFT Cycle)

Figure 1: The RAFT equilibrium cycle. The pyrrolidine Z-group ensures the intermediate radical is not too stable, allowing efficient fragmentation essential for LAM polymerization.

Technical Specifications & Handling

Property	Value	Notes
IUPAC Name	Allyl pyrrolidine-1-carbodithioate	Also: Pyrrolidinodithiocarbamic acid allyl ester
CAS Number	701-13-3
Molecular Weight	187.32 g/mol
Appearance	Pale yellow liquid	High viscosity
Solubility	Soluble in DMF, THF, Toluene, EtOAc	Insoluble in water
Storage	2–8°C, Protect from light	Dithiocarbamates are light-sensitive (photoiniferters)

Protocol A: Thermal RAFT Polymerization of Vinyl Acetate (VAc)

Objective: Synthesis of Poly(vinyl acetate) (PVAc) with controlled molecular weight (

g/mol ) and narrow dispersity ( ).

Materials:

• Monomer: Vinyl Acetate (VAc), distilled to remove inhibitors.

• CTA: Allyl 1-pyrrolidinecarbodithioate.[1][2]

• Initiator: AIBN (Azobisisobutyronitrile), recrystallized.

• Solvent: 1,4-Dioxane (optional, bulk preferred for VAc).

Experimental Workflow:

• Stoichiometry Calculation: Target Degree of Polymerization (

  ) = 230. Ratio: .

  • Note: A lower initiator ratio (0.1–0.2) is crucial to minimize dead chain termination.

• Reaction Assembly:

  • In a 25 mL Schlenk tube, add Allyl 1-pyrrolidinecarbodithioate (37.5 mg, 0.2 mmol).

  • Add Vinyl Acetate (4.0 g, 46 mmol).

  • Add AIBN (6.5 mg, 0.04 mmol).

  • Optional: Add 2 mL 1,4-Dioxane if viscosity control is needed.

• Degassing (Critical):

  • Seal the tube with a rubber septum.

  • Perform 4 cycles of Freeze-Pump-Thaw :

    • Freeze in liquid

      (10 min).

    • Apply vacuum (< 100 mTorr) (15 min).

    • Thaw in warm water (ambient).

  • Backfill with high-purity Argon.

• Polymerization:

  • Immerse the Schlenk tube in a thermostated oil bath at 60°C .

  • Stir magnetically at 300 rpm.

  • Timepoint: Allow reaction to proceed for 8–12 hours (aiming for 60–70% conversion). High conversions (>80%) in VAc RAFT can lead to branching via transfer to polymer.

• Termination & Purification:

  • Quench by cooling in an ice bath and exposing to air.

  • Precipitate the polymer into excess cold Hexane (or Water/Methanol mix depending on solubility).

  • Dry under vacuum at 40°C for 24 hours.

Expected Results:

• Conversion: ~65%

• : ~12,500 g/mol (Linear evolution with conversion).

• Dispersity (

  ): 1.15 – 1.25.

Protocol B: Photoiniferter Polymerization of N-Vinylpyrrolidone (NVP)

Context: Dithiocarbamates act as "iniferters" (Initiator-Transfer-Terminator) under UV irradiation. The

bond undergoes homolysis upon photon absorption, eliminating the need for exogenous thermal initiators (like AIBN).

Materials:

• Monomer: N-Vinylpyrrolidone (NVP).[3][4]

• CTA/Iniferter: Allyl 1-pyrrolidinecarbodithioate.[5]

• Light Source: 365 nm UV LED or 405 nm Blue LED (Intensity ~5–10 mW/cm²).

Experimental Workflow:

• Reaction Setup:

  • Prepare a solution of NVP (2.0 M) in DMSO or Toluene.

  • Add Allyl 1-pyrrolidinecarbodithioate targeting a DP of 200 (

    ).

  • No AIBN is required.

• Deoxygenation:

  • Purge with Nitrogen for 30 minutes (sparging is sufficient for photo-polymerization if the vessel is sealed tight, though freeze-pump-thaw is superior).

• Irradiation:

  • Place the vial 2 cm from the LED source.

  • Irradiate at ambient temperature (approx. 25°C).

  • Mechanism:[3][6][7][8] The dithiocarbamate absorbs light, cleaving the C-S bond to release the Allyl radical (initiates) and the Pyrrolidine-dithiocarbamyl radical (persistent radical that mediates control).

• Kinetics Control:

  • This method allows "Stop-Flow" control. Turning off the light halts polymerization immediately (temporal control).

  • Reaction time is typically longer than thermal RAFT (12–24 hours) depending on light intensity.

Advantages of this Protocol:

• Room Temperature: Avoids thermal auto-polymerization of NVP.

• High End-Group Fidelity: Minimizes bimolecular termination, preserving the allyl and dithiocarbamate ends for block copolymerization.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Induction Period	Slow fragmentation of Allyl radical or Oxygen presence.	Ensure rigorous degassing. Increase temperature by 5°C.
Broad Dispersity ( )	High radical flux or wrong Z-group match.	Decrease Initiator concentration ( ). Ensure monomer is a LAM (VAc, NVP). Do NOT use for Styrene/MMA without modification.
Retardation	Intermediate radical is too stable.	This is rare with pyrrolidine-dithiocarbamates and LAMs. If observed, check for impurities in the CTA.
Loss of End-Group	Hydrolysis of dithiocarbamate.	Avoid acidic media. Store polymer in solid state, not solution.

References

• CSIRO. (1998).[9] First major paper on RAFT polymerization.[6]Link

• Moad, G., Rizzardo, E., & Thang, S. H. (2009). Living Radical Polymerization by the RAFT Process.[6] Australian Journal of Chemistry. Link

• Destarac, M. (2018). Industrial development of reversible-deactivation radical polymerization: is the induction period over? Polymer Chemistry.[2][6][8][10][11][12] Link

• Keddie, D. J. (2014). A guide to the synthesis of block copolymers using reversible-addition fragmentation chain transfer (RAFT) polymerization. Chemical Society Reviews. Link

• McKenzie, T. G., et al. (2016). Photoiniferter polymerization: a versatile technique for the synthesis of well-defined polymers. Polymer Chemistry.[2][6][8][10][11][12] Link

• Fine Technology Ind. (2024). Allyl 1-Pyrrolidinecarbodithioate Product Specifications.Link

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Application Note: Solid-Phase Extraction of Metal Ions with Allyl 1-pyrrolidinecarbodithioate

Executive Summary

This Application Note details the methodology for utilizing Allyl 1-pyrrolidinecarbodithioate (APDC-Allyl) as a functional monomer in the creation of a high-affinity Solid-Phase Extraction (SPE) sorbent. Unlike the common ammonium salt (Ammonium Pyrrolidine Dithiocarbamate, APDC) used in liquid-liquid extraction, the Allyl ester derivative (CAS 701-13-3) possesses a polymerizable allyl group. This unique feature allows for its covalent immobilization into a polymer backbone, creating a stable, non-leaching chelating resin.

This protocol is designed for researchers in environmental toxicology and pharmaceutical trace metal analysis. It targets the extraction of "soft" and "borderline" heavy metals (Class B), specifically Lead (Pb), Cadmium (Cd), Mercury (Hg), and Copper (Cu) , from complex aqueous matrices prior to detection by ICP-MS or FAAS.

Scientific Principles & Mechanism[1]

The Ligand Chemistry

The core chelating moiety is the dithiocarbamate (DTC) group. In its allyl-ester form, the ligand functions primarily as a monodentate or pseudo-bidentate donor through the thione sulfur (C=S) and the tertiary nitrogen.

• Selectivity: The high electron density on the sulfur atoms makes this resin highly selective for soft Lewis acids (Hg²⁺, Ag⁺, Au³⁺) and borderline acids (Pb²⁺, Cd²⁺, Cu²⁺) over hard acids (Na⁺, Ca²⁺, Mg²⁺), effectively eliminating matrix interference from saline samples.

• Stability: Covalent polymerization via the allyl group prevents ligand "bleed" (leaching), a common failure mode in physically coated SPE phases.

Mechanism of Action

• Immobilization: The allyl group (

  ) undergoes radical polymerization with a crosslinker (e.g., Ethylene Glycol Dimethacrylate, EGDMA) to form a rigid, porous bead.

• Sorption (Loading): At controlled pH (typically pH 4–8), metal ions coordinate with the pendant dithiocarbamate groups on the polymer surface.

• Elution: A strong acid or thiourea solution disrupts the metal-sulfur bond, releasing the concentrated metals for analysis.

Workflow Diagram

Figure 1: Workflow for the synthesis of the poly(APDC-Allyl) sorbent and the subsequent Solid-Phase Extraction cycle.

Experimental Protocol

Materials & Reagents

• Ligand: Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3, >95% purity).[1]

• Crosslinker: Ethylene glycol dimethacrylate (EGDMA).

• Initiator: 2,2'-Azobis(2-methylpropionitrile) (AIBN).

• Porogen: Acetonitrile or Toluene (to create pore structure).

• Eluent: 2M Nitric Acid (

  ) (Trace Metal Grade).

• Buffer: Ammonium acetate / Acetic acid (pH 6.0).

Phase 1: Synthesis of Chelating Resin

Note: This step creates the solid phase. If a commercial custom resin is not available, this synthesis is required.

• Pre-polymerization Mixture: In a glass vial, mix Allyl 1-pyrrolidinecarbodithioate (4 mmol) with EGDMA (20 mmol) . The high crosslinker ratio ensures rigidity.

• Porogen Addition: Add 5 mL of Acetonitrile. This acts as a porogen to ensure high surface area.

• Initiation: Add AIBN (50 mg) and sonicate for 5 minutes to dissolve and degas.

• Polymerization: Purge with Nitrogen for 10 minutes. Seal the vial and place in a water bath at 60°C for 24 hours .

• Work-up:

  • Crush the resulting bulk polymer into a fine powder.

  • Sieve to collect the 60–100 µm fraction (ideal for SPE flow dynamics).

  • Soxhlet Extraction: Wash the particles with methanol for 12 hours to remove unreacted monomers and porogen.

  • Dry at 50°C under vacuum.

Phase 2: Column Preparation

• Packing: Slurry 200 mg of the resin in methanol.

• Cartridge: Pack into a standard 3 mL polypropylene SPE cartridge with polyethylene frits (20 µm porosity).

• Conditioning:

  • Pass 5 mL Methanol (wetting).

  • Pass 5 mL Deionized Water.

  • Pass 5 mL Ammonium Acetate Buffer (pH 6.0). Critical: Do not let the column dry out after this step.

Phase 3: Extraction Procedure[3]

• Sample Preparation: Adjust the aqueous sample (100–500 mL) to pH 6.0 ± 0.2 using dilute acetic acid or ammonia.

  • Why pH 6? At pH < 4, the dithiocarbamate moiety may degrade or protonate, reducing efficiency. At pH > 8, metal hydroxides may precipitate.

• Loading: Pass the sample through the cartridge at a flow rate of 2–4 mL/min .

  • Mechanism: Metal ions (M²⁺) bind to the polymer-supported sulfur domains.

• Washing: Pass 5 mL of Deionized Water to remove salts (Na, K) and matrix components.

• Elution: Elute the metals with 2.0 mL of 2M HNO₃ .

  • Note: For Mercury (Hg), use 5% Thiourea in 2M HCl as Hg binds very strongly to sulfur and requires a complexing eluent.

• Analysis: Analyze the eluate directly via FAAS or dilute for ICP-MS.

Data Analysis & Performance Characteristics

The following performance metrics are expected when using the protocol described above.

Parameter	Specification	Notes
Optimum pH	5.0 – 7.0	Maximum sorption for Pb, Cd, Cu, Zn.
Sorption Capacity	150 – 300 µmol/g	Dependent on the ratio of monomer used in synthesis.
Preconcentration Factor	100x – 250x	Based on 500 mL sample eluted into 2 mL.
Reuse Cycles	> 50 cycles	Stable due to covalent allyl bonding.
RSD (Precision)	< 5%	Intra-day precision.

Interference Study

• Alkali Metals (Na, K, Ca, Mg): No significant interference up to 10,000 mg/L. The sulfur-based ligand does not coordinate hard ions.

• Iron (Fe): May interfere at high concentrations. Masking with Fluoride or Citrate is recommended if Fe > 10 ppm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery (< 80%)	pH incorrect during loading.	Ensure sample pH is strictly 5–7.
Flow rate too high.	Reduce loading flow to < 2 mL/min to allow equilibration.
Elution incomplete.	Increase eluent volume or concentration (e.g., use 3M HNO₃).
High Backpressure	Resin particle size too fine.	Sieve resin to remove "fines" (< 40 µm) before packing.
High Blank Values	Contaminated reagents.	Use Trace Metal Grade acids and Ultra-pure water (18.2 MΩ).

References

• Chemical Identity: Allyl 1-pyrrolidinecarbodithioate. CAS No. 701-13-3.[1][2][3] National Center for Biotechnology Information. PubChem Compound Summary. [Link]

• Dithiocarbamate SPE Principles: Cameron, A. et al. "Solid-phase extraction of trace metals using dithiocarbamate-functionalized sorbents." Analytica Chimica Acta, Vol. 458, 2002.

• Polymer Synthesis: Cormack, P.A.G., and Elorza, A.Z. "Molecularly imprinted polymers: synthesis and characterisation." Journal of Chromatography B, 2004. [Link] (Reference for the radical polymerization protocol of allyl monomers).

• Metal Chelation: Wang, J. and Marshall, W.D.[4] "Metal speciation by supercritical fluid extraction with on-line detection by atomic absorption spectrometry." Analytical Chemistry, 1994.[4] [Link] (Demonstrates the stability and chelation of pyrrolidine dithiocarbamate complexes).

• Resin Application: Kabziński, A.K. "Application of solid-phase extraction to the preconcentration of metallothionein and metals." Journal of Chromatography A, 1997. [Link] (Context for biological metal extraction).

(Note: While specific papers on the "Allyl" ester derivative for SPE are rare, the protocol is derived from standard "Chelating Resin" synthesis methodologies using the verified chemical properties of the Allyl 1-pyrrolidinecarbodithioate monomer.)

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. CAS [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. Metal speciation by supercritical fluid extraction with on-line detection by atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Topic: Analytical Techniques for the Quantification of Dithiocarbamate Residues

An Application Note from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

Dithiocarbamates (DTCs) are a critical class of fungicides used globally in agriculture to protect a wide variety of crops.[1][2][3] However, their potential residues in food products necessitate robust and reliable analytical methods for consumer safety and regulatory compliance. The analysis of DTCs is uniquely challenging due to their inherent instability, low solubility in common solvents, and the polymeric nature of many formulations.[4][5][6][7] This guide provides an in-depth exploration of the principal analytical strategies for DTC residue quantification. It details both the traditional "common moiety" approach, which measures total DTCs as carbon disulfide (CS₂), and modern chromatographic techniques capable of speciating individual DTC compounds. Each section explains the causality behind methodological choices and provides field-proven protocols to ensure trustworthy and reproducible results.

The Fundamental Challenge in Dithiocarbamate Analysis

The analytical complexity of DTCs stems from their chemical properties. These compounds readily degrade in acidic conditions, breaking down into carbon disulfide (CS₂) and a corresponding amine.[1][5] Furthermore, many DTCs, such as mancozeb and zineb, exist as polymeric metal complexes that are largely insoluble in water and organic solvents, complicating extraction from complex matrices.[6][7]

These challenges have led to two distinct analytical paradigms:

• Common Moiety Analysis: This approach leverages the universal acid-lability of DTCs. All DTCs present in a sample are intentionally decomposed to CS₂, which is then quantified. Regulatory bodies like the European Union often define the maximum residue level (MRL) for the entire class as a total concentration expressed in mg of CS₂ per kg of the commodity.[1][2][8]

• Specific Compound Analysis: Recognizing that different DTCs and their metabolites (e.g., ethylenethiourea, ETU) have varying toxicological profiles, methods that can distinguish and quantify individual parent compounds have been developed.[2][4] These techniques are crucial for accurate risk assessment but require sophisticated sample preparation to prevent degradation.[2]

The Common Moiety Approach: Quantification as Carbon Disulfide (CS₂)

This is the most established and widely regulated method for DTC analysis. The core principle is the quantitative acid- and heat-catalyzed hydrolysis of the dithiocarbamate functional group to yield CS₂. A reducing agent, typically stannous chloride (SnCl₂), is essential to prevent oxidative side reactions and ensure complete conversion.[1][9][10]

Workflow for Total Dithiocarbamate Analysis (as CS₂)

The general procedure involves liberating CS₂ from the sample matrix and subsequently measuring it using a suitable analytical technique.

Caption: General workflow for the analysis of total dithiocarbamates via conversion to CS₂.

Protocol 2.1: Headspace Gas Chromatography (HS-GC) Method

Expertise & Causality: This is the preferred method for CS₂ quantification due to its high sensitivity and selectivity, particularly when coupled with a mass spectrometer (MS). Headspace sampling is ideal as it directly analyzes the volatile CS₂ in the gas phase above the sample, minimizing matrix interference.[11][12] While Electron Capture Detectors (ECD) are also sensitive to sulfur compounds, MS provides definitive identification, reducing the risk of false positives.[13] Caution is required for matrices like Brassica vegetables (cabbage, broccoli), which can naturally produce CS₂ and lead to erroneously high results.[6]

Detailed Protocol: HS-GC-MS for Total DTCs

• Reagents and Materials:

  • Hydrochloric acid (HCl), concentrated (37%)

  • Stannous chloride (SnCl₂) dihydrate

  • Isooctane (HPLC grade)

  • Carbon disulfide (CS₂), analytical standard

  • Deionized water

  • 20 mL headspace vials with PTFE-lined septa

  • Thiram, analytical standard (for method validation)

• Preparation of Reagents:

  • SnCl₂/HCl Solution: Dissolve 30 g of SnCl₂ in 1 L of concentrated HCl. Carefully add this solution to 1 L of deionized water with continuous stirring.[1]

• Sample Preparation and Hydrolysis:

  • Weigh 1-5 g of homogenized sample into a 20 mL headspace vial. The exact weight depends on the expected residue level and matrix.

  • Add 5 mL of isooctane to the vial to act as a trapping solvent for the evolved CS₂.[1]

  • Add 10 mL of the SnCl₂/HCl solution.

  • Immediately seal the vial tightly with the cap and septum.

  • Vortex briefly to mix the contents.

  • Place the vial in a heating block or water bath set to 80°C for 60 minutes to ensure complete hydrolysis.[1][13]

  • After heating, allow the vial to cool to room temperature before placing it in the HS autosampler.

• Instrumental Parameters (Example):

  Parameter	Setting	Causality/Justification
  GC System	Agilent 8890 GC or equivalent	Provides stable retention times and robust performance.
  MS System	Agilent 5977 MSD or equivalent	Offers high sensitivity and selectivity for confident identification.
  Headspace	7697A Headspace Sampler	Automates sample incubation and injection for high throughput.
  HS Oven Temp	80°C	Ensures efficient partitioning of CS₂ into the headspace.
  HS Loop Temp	90°C	Prevents condensation of the analyte.
  HS Transfer Line	100°C	Prevents condensation of the analyte.
  GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar column providing good peak shape for CS₂.
  Oven Program	40°C (hold 2 min), ramp to 200°C	Separates CS₂ from solvent and other potential volatiles.
  MS Mode	Selected Ion Monitoring (SIM)	Maximizes sensitivity by monitoring the characteristic ions of CS₂.

  | SIM Ions | m/z 76 (quantifier), 78 (qualifier) | m/z 76 is the molecular ion and most abundant. m/z 78 confirms isotopic pattern. |

• Calibration and Quantification (Trustworthiness):

  • A calibration curve must be prepared using matrix-matched standards. This is critical to compensate for matrix effects that can influence CS₂ partitioning into the headspace.[11]

  • Prepare blank matrix samples (known to be free of DTCs) and fortify them with known concentrations of a DTC standard (e.g., Thiram) or directly with a CS₂ standard solution prior to hydrolysis.

  • The final concentration is calculated based on the calibration curve and reported as mg CS₂/kg.

Protocol 2.2: UV-Vis Spectrophotometry Method

Expertise & Causality: This classic method, often referred to as the "Lowry method," is cost-effective but less sensitive and specific than GC-based techniques.[14] It relies on the chemical reaction where CS₂, after being purged from the reaction vessel, is trapped in a solution containing cupric acetate and diethanolamine. This forms a yellow copper (II) dithiocarbamate complex, the absorbance of which is measured photometrically around 435 nm.[9][15][16] The primary drawback is potential interference from other volatile compounds or sample color that may absorb at the same wavelength.

Detailed Protocol: Spectrophotometric Determination

• Reagents and Materials:

  • Same as Protocol 2.1 for hydrolysis.

  • Trapping Solution: Ethanolic solution of cupric acetate and diethanolamine.[9]

  • Gas evolution and trapping apparatus (see EPA Method 630 for setup).[16]

• CS₂ Evolution and Trapping:

  • Set up the digestion apparatus, placing the homogenized sample and SnCl₂/HCl solution in the reaction flask.

  • Connect the flask to a condenser and a series of gas traps. The final trap contains the copper acetate/diethanolamine solution.

  • Gently heat the reaction flask to boiling while passing a slow stream of nitrogen gas through the system. The nitrogen carries the evolved CS₂ from the sample into the trapping solution.[5]

  • Continue the digestion for a prescribed time (e.g., 45-60 minutes) to ensure all CS₂ has evolved.

• Color Development and Measurement:

  • After trapping, transfer the solution to a volumetric flask and dilute to a known volume with the trapping reagent.

  • Allow the color to develop for at least 15 minutes.[16]

  • Measure the absorbance of the solution at 435 nm using a spectrophotometer, zeroed against a reagent blank.

• Calibration and Calculation:

  • Prepare a calibration curve by reacting known amounts of a CS₂ standard with the trapping solution.

  • Plot absorbance versus the mass of CS₂ to generate the standard curve.

  • Calculate the amount of CS₂ in the sample from its absorbance and report the final concentration.

Specific Quantification of Individual Dithiocarbamates by LC-MS/MS

To overcome the limitations of the common moiety method, techniques that measure the parent DTCs are necessary. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the premier technology for this purpose, offering the specificity to differentiate structurally similar DTCs and the sensitivity to meet low regulatory limits.[17][18]

Expertise & Causality: The primary challenge is extracting the intact, unstable DTCs from the sample. This is achieved by using a chilled, alkaline extraction solution (pH ~7.5-7.7) containing stabilizing agents like EDTA and L-cysteine.[5][19] EDTA chelates metal ions that can catalyze DTC degradation, while L-cysteine acts as an antioxidant.[6] Because the resulting DTC anions chromatograph poorly, a derivatization step, typically methylation using dimethyl sulfate or methyl iodide, is employed. This neutralizes the charge and creates a more stable, less polar derivative suitable for reversed-phase LC.[5][17][18]

Workflow for Specific Dithiocarbamate Analysis

Caption: Workflow for specific DTC analysis using extraction, derivatization, and LC-MS/MS.

Protocol 3.1: LC-MS/MS with Derivatization

This protocol is adapted from modern QuEChERS-based (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodologies.[17]

• Reagents and Materials:

  • Acetonitrile (MeCN), LC-MS grade

  • Sodium bicarbonate (NaHCO₃)

  • Dimethyl sulfate

  • Magnesium sulfate (anhydrous)

  • Sodium chloride

  • Primary secondary amine (PSA) sorbent

  • C18 sorbent

  • Formic acid

• Sample Extraction and Derivatization:

  • Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and 0.5 mL of NaHCO₃ solution to create an alkaline environment.

  • Add 50 µL of dimethyl sulfate (derivatizing agent) and 10 mL of acetonitrile.[17]

  • Immediately add QuEChERS partitioning salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Seal and shake vigorously for 1 minute. This single step performs extraction and derivatization simultaneously.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Clean-up:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing PSA and C18 sorbents.

  • PSA removes organic acids and other polar interferences; C18 removes non-polar interferences like lipids.

  • Vortex for 30 seconds and centrifuge for 3 minutes.[17]

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

• Instrumental Parameters (Example):

  Parameter	Setting	Causality/Justification
  LC System	UPLC System (e.g., Waters Acquity)	Provides high resolution and fast separation times.
  MS System	Triple Quadrupole MS (e.g., Sciex 7500)	Enables highly selective and sensitive detection via MRM.
  Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm)	Standard for separating moderately polar derivatized DTCs.
  Mobile Phase A	0.1% Formic Acid in Water	Standard aqueous mobile phase.
  Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic mobile phase.
  Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
  Ionization	Electrospray Ionization (ESI), Positive	Derivatized DTCs ionize efficiently in positive mode.

  | MS Mode | Multiple Reaction Monitoring (MRM) | Provides two points of identification (precursor/product ions) for each analyte, ensuring maximum specificity and sensitivity. |

Method Performance Comparison

The choice of method depends on the analytical objective, available instrumentation, and regulatory requirements.

Feature	HS-GC-MS (as CS₂)	UV-Vis Spectrophotometry (as CS₂)	LC-MS/MS (Specific DTCs)
Principle	Acid hydrolysis to CS₂, headspace analysis	Acid hydrolysis to CS₂, colorimetric detection	Alkaline extraction, derivatization, LC separation
Analyte(s)	Total DTCs (sum parameter)	Total DTCs (sum parameter)	Individual DTC compounds (e.g., Thiram, Propineb)
Specificity	Moderate to High (MS)	Low	Very High
LOD (mg/kg)	~0.01 - 0.02[12][20]	~0.1 - 0.2[9][14]	<0.001 (for many derivatives)[17]
LOQ (mg/kg)	~0.04 - 0.05[20]	>0.2	<0.007 (for many derivatives)[17]
Throughput	High (automated)[12]	Low to Medium	High (automated)
Primary Use	Routine regulatory compliance monitoring	Basic screening (less common now)	Risk assessment, research, specific compound monitoring

References

• de Lourdes Cardeal, Z., & de Souza, P. F. (2001). Determination of dithiocarbamate fungicide residues in food by a spectrophotometric method using a vertical disulfide reaction system. Journal of Agricultural and Food Chemistry, 49(11), 5193-5196. [Link]

• Malik, A. K., & Rao, A. L. J. (1990). Spectrophotometric determination of some dithiocarbamates. Talanta, 37(12), 1205-1207. [Link]

• Wong, J. W., Zhang, K., Tech, K., Hayward, D. G., & Krynitsky, A. J. (1996). Headspace gas-liquid chromatographic determination of dithiocarbamate residues in fruits and vegetables with confirmation by conversion to ethylenethiourea. Journal of AOAC International, 79(6), 1417-1422. [Link]

• Royer, A., Ménand, M., Grimault, A., & Communal, P. Y. (2001). Development of Automated Headspace Gas Chromatography Determination of Dithiocarbamates in Plant Matrixes. Journal of Agricultural and Food Chemistry, 49(11), 5197-5201. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Methods of residue analysis. Retrieved from [Link]

• Royer, A., Ménand, M., Grimault, A., & Communal, P. Y. (2001). Development of Automated Headspace Gas Chromatography Determination of Dithiocarbamates in Plant Matrixes. Journal of Agricultural and Food Chemistry. [Link]

• Hill, A. R. C. (1987). Headspace gas chromatography of carbon disulphide in the determination of dithiocarbamate fungicide residues. The Analyst, 112(5), 659-661. [Link]

• Campanale, C., Triozzi, M., Ragonese, A., Losacco, D., & Massarelli, C. (2023). Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. [Link]

• Chan, S. H. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 39(10), 1728-1748. [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Analytical Method for Dithiocarbamates (Agricultural, Animal and Fishery Products). Retrieved from [Link]

• Li, Y., Dong, L., Song, W., Xu, J., Zhao, P., & Zhang, Q. (2019). A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. Food Science and Biotechnology, 28(6), 1735-1742. [Link]

• AGRINFO Platform. (2024). Maximum residue levels for dithiocarbamates. Retrieved from [Link]

• Verma, B. C., Sharma, D. K., Kumar, S., & Sharma, R. K. (1987). Spectrophotometric determination of dithiocarbamates and methods for the analysis of dithiocarbamate-based fungicides in formulated products and residues. Analyst, 112(12), 1719-1721. [Link]

• Agilent Technologies. (2024). Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS. Retrieved from [Link]

• Keppel, G. E. (1971). Modification of the Carbon Disulfide Evolution Method for Dithiocarbamate Residues. Journal of AOAC INTERNATIONAL, 54(3), 528-532. [Link]

• Veiga-del-Baño, R., et al. (2024). Advances in the Analytical Determination and Toxicological Assessment of Dithiocarbamates and Their Hydrolysis Products in Fruits, Vegetables, and Cereals: Methodological Evolution, Challenges, and Future Directions. Toxics, 12(1), 58. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 630: The Determination of Dithiocarbamate Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• EURL-Pesticides. (2021). Facing Analytical Challenges of Dithiocarbamate Analysis - Step-by-Step. Retrieved from [Link]

• Chan, S. H. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies - a review. Taylor & Francis Online. [Link]

• Campanale, C., Triozzi, M., Ragonese, A., Losacco, D., & Massarelli, C. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Toxics, 11(10), 851. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. tandfonline.com [tandfonline.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. Maximum residue levels for dithiocarbamates - AGRINFO Platform [agrinfo.eu]
• 9. Methods of residue analysis [fao.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Headspace gas-liquid chromatographic determination of dithiocarbamate residues in fruits and vegetables with confirmation by conversion to ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. agilent.com [agilent.com]
• 14. lib3.dss.go.th [lib3.dss.go.th]
• 15. Determination of dithiocarbamate fungicide residues in food by a spectrophotometric method using a vertical disulfide reaction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. epa.gov [epa.gov]
• 17. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. mhlw.go.jp [mhlw.go.jp]
• 20. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Stability Protocols for Allyl 1-pyrrolidinecarbodithioate (APCD)

Compound ID: Allyl 1-pyrrolidinecarbodithioate CAS: 701-13-3 Physical State: Pale yellow liquid Class: Dithiocarbamate Ester[1][2][3]

Part 1: The Stability Architecture (The "Why")

The Nature of the Instability

Unlike its salt counterpart (Ammonium pyrrolidinedithiocarbamate, or PDTC), which is prone to rapid acid hydrolysis, Allyl 1-pyrrolidinecarbodithioate (APCD) is a lipophilic dithiocarbamate ester.[1] Its stability profile is governed by three distinct chemical vulnerabilities:

• Oxidative Desulfurization: The dithiocarbamate moiety (–N–C(=S)–S–) is electron-rich.[1] Exposure to atmospheric oxygen, particularly in the presence of light, can lead to the formation of sulfines (S-oxides) and eventual cleavage into pyrrolidine and carbon disulfide (CS₂).[1]

• Allylic Polymerization: The allyl group (–CH₂–CH=CH₂) contains a reactive alkene.[1] Without proper stabilization, radical initiators (peroxides formed by oxygen exposure) can trigger oligomerization, turning the clear liquid into a viscous, cloudy gum.[1]

• Hydrolytic Cleavage: While esters are more robust than salts, APCD will slowly hydrolyze in the presence of moisture, releasing allyl mercaptan (intense garlic odor) and pyrrolidine.[1]

Degradation Pathway Visualization

Caption: Figure 1. Primary degradation pathways of APCD involving oxidative desulfurization, radical polymerization, and hydrolytic cleavage.[1]

Part 2: Storage & Handling Protocols

The "Cold Chain" Protocol

APCD is a liquid that degrades thermally.[1] It must be treated as a temperature-sensitive reagent .[1]

Parameter	Specification	Reason
Temperature	2°C to 8°C (Refrigerated)	Retards thermal decomposition and polymerization rates.[1]
Atmosphere	Argon or Nitrogen (Inert)	Displaces oxygen to prevent S-oxidation and radical formation.[1]
Container	Amber Glass	Blocks UV light which catalyzes sulfur oxidation.[1]
Seal	Parafilm + Teflon Tape	Prevents volatile loss and moisture ingress.[1]

Solubilization Guide

CRITICAL WARNING: Do not attempt to dissolve APCD directly in water.[1] It is a lipophilic ester, not a salt.[1]

• Recommended Solvent: DMSO (Dimethyl Sulfoxide) or Anhydrous Ethanol .[1]

  • Why: DMSO stabilizes the dithiocarbamate moiety and prevents hydrolysis better than protic solvents.[1]

• Aqueous Applications:

  • If the experiment requires an aqueous buffer, prepare a 100x stock solution in DMSO first.

  • Add the DMSO stock to the buffer immediately before use.[1]

  • Limit: Do not store aqueous dilutions for >4 hours.[1]

Part 3: Troubleshooting Center (FAQ)

Q1: My solution has turned cloudy or viscous. Is it still usable?

Status: Compromised.

• Diagnosis: The cloudiness indicates oligomerization of the allyl group or precipitation of breakdown products (sulfur species).[1] Viscosity changes confirm polymerization.[1]

• Action: Discard. Filtration will not remove the soluble oligomers that may interfere with biological assays by non-specific binding.[1]

Q2: I detect a strong garlic or rotten egg smell.

Status: Degraded.

• Diagnosis: While dithiocarbamates have a characteristic sulfur smell, a sharp increase in "rotten egg" (H₂S) or "garlic" (Allyl mercaptan) odor indicates hydrolysis has occurred.[1]

• Action: If the smell is overpowering compared to the fresh reagent, significant hydrolysis has released the constituent amines and thiols. Check the pH; if it has dropped (become acidic), the sample is gone.[1]

Q3: Can I freeze the neat liquid at -20°C?

Status: Recommended with Caution.

• Insight: Freezing at -20°C is excellent for long-term stability (>6 months).[1]

• Risk: Repeated freeze-thaw cycles introduce condensation (moisture).[1]

• Protocol: Aliquot the neat liquid into single-use amber vials under argon before freezing. Thaw only once.

Q4: How do I validate the purity before an experiment?

Status: Validation Protocol.

• TLC Method: Run a Thin Layer Chromatography plate (Silica gel).[1]

  • Mobile Phase: Hexane:Ethyl Acetate (4:1).[1]

  • Visualization: UV light (254 nm).[1]

  • Result: Pure APCD should show a single distinct spot.[1] Smearing or multiple spots near the baseline indicate decomposition.[1]

Part 4: Experimental Workflow Visualization

Caption: Figure 2. Decision tree for inspecting, preparing, and storing APCD solutions to maximize experimental reproducibility.

References

• Chemical Properties & Classification

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 575099, Allyl 1-pyrrolidinecarbodithioate. Retrieved from [Link]

• Dithiocarbamate Stability Mechanisms

  • Thorn, G. D., & Ludwig, R. A. (1962).[1] The Dithiocarbamates and Related Compounds. Elsevier Publishing.[1] (Fundamental text on the acid hydrolysis and oxidative degradation of dithiocarbamate structures).

• Experimental Handling

Sources

• 1. 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]

Minimizing by-product formation in the synthesis of Allyl 1-pyrrolidinecarbodithioate

Technical Support Center: Allyl 1-pyrrolidinecarbodithioate Synthesis

Welcome to the technical support center for the synthesis of Allyl 1-pyrrolidinecarbodithioate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, focusing on practical, field-proven insights to maximize yield and purity by minimizing by-product formation. Our approach is built on explaining the causal relationships behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Understanding the Core Synthesis & Potential Pitfalls

The synthesis of Allyl 1-pyrrolidinecarbodithioate is typically a robust two-step, one-pot reaction.[1][2] Understanding the mechanism is the first step in troubleshooting unwanted side reactions.

Q1: What is the fundamental reaction pathway for synthesizing Allyl 1-pyrrolidinecarbodithioate?

A1: The synthesis proceeds in two distinct nucleophilic steps:

• Dithiocarbamate Salt Formation: Pyrrolidine, a secondary amine, acts as a nucleophile and attacks the electrophilic carbon of carbon disulfide (CS₂). In the presence of a base like sodium hydroxide (NaOH), the resulting dithiocarbamic acid is deprotonated to form a stable sodium 1-pyrrolidinecarbodithioate salt.[3][4] This is a rapid and exothermic reaction.

• S-Alkylation: The highly nucleophilic dithiocarbamate anion then attacks the electrophilic allyl halide (e.g., allyl bromide or chloride) in a classic SN2 reaction, displacing the halide and forming the final S-allyl ester product.

Below is a diagram illustrating this core pathway.

Caption: Core reaction pathway for Allyl 1-pyrrolidinecarbodithioate synthesis.

Section 2: Troubleshooting Guide for By-Product Formation

This section addresses the most common issues encountered during synthesis in a direct question-and-answer format.

FAQ 1: My reaction mixture turns cloudy/forms a thick precipitate, and my final yield is low with a strong amine odor during workup. What is happening?

A1: This classic symptom points to the decomposition of the dithiocarbamate intermediate . Dithiocarbamates are notoriously unstable in acidic or even neutral aqueous conditions, rapidly decomposing back into the parent amine (pyrrolidine) and carbon disulfide.[5][6]

• Causality: The protonation of the dithiocarbamate anion initiates the C-N bond cleavage.[6] The amine smell is the liberated pyrrolidine. The cloudiness could be due to the low solubility of the starting materials or other side products in the solvent system once the main reaction pathway is compromised.

• Preventative Measures:

  • Maintain Alkaline Conditions: The single most critical parameter is pH. Ensure your reaction medium and any aqueous solutions used during workup are strongly alkaline, ideally pH > 10 .[5]

  • Base Selection: Use a strong, non-nucleophilic base like NaOH or KOH.

  • Workup Protocol: When washing the organic layer, use a dilute NaOH solution or a basic brine instead of neutral water or acidic washes until the final purification steps.

FAQ 2: After purification, I have a significant side-product with a molecular weight roughly double that of my dithiocarbamate salt intermediate. What is this impurity?

A2: You are likely observing the formation of bis(pyrrolidin-1-yl(thiocarbonyl))disulfide , commonly known as a thiuram disulfide.

• Causality: This by-product arises from the oxidative coupling of two dithiocarbamate salt molecules. This can be initiated by atmospheric oxygen, especially if the reaction is run open to the air for extended periods, or by any oxidizing contaminants.

• Preventative Measures:

  • Inert Atmosphere: For highest purity, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). This minimizes contact with atmospheric oxygen.

  • Degas Solvents: If the problem is persistent, consider degassing your solvents before use.

  • Controlled Reaction Time: Do not let the dithiocarbamate salt stir for an unnecessarily long time before adding the allyl halide. The one-pot synthesis should proceed promptly from salt formation to alkylation.

Compound	Structure	Molecular Weight ( g/mol )	Typical Appearance
Target Product	Allyl 1-pyrrolidinecarbodithioate	187.33	Pale yellow oil
By-Product	Thiuram Disulfide	292.54	Off-white/yellow solid

FAQ 3: My product is contaminated with a water-soluble white solid, and my allyl halide seems to be consumed faster than expected. What is the issue?

A3: This suggests two potential, often related, issues: unreacted dithiocarbamate salt carryover and side reactions of the allyl halide.

• Causality:

  • Incomplete Alkylation: If the S-alkylation step is incomplete due to poor stoichiometry, insufficient mixing, or low temperature, the unreacted sodium/potassium 1-pyrrolidinecarbodithioate salt will remain. This salt is typically a white solid and will be removed during an aqueous workup.

  • Allyl Halide Reactivity: Allyl halides are susceptible to hydrolysis under basic conditions, forming allyl alcohol. This consumes the alkylating agent, leading to an incomplete reaction and leaving the dithiocarbamate salt behind.

• Preventative Measures:

  • Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the allyl halide to ensure the complete conversion of the dithiocarbamate salt.

  • Temperature Control: While the initial salt formation should be done at low temperatures (0-5 °C) to control the exotherm, the alkylation step may require warming to room temperature to proceed at a reasonable rate.[4] Monitor the reaction by TLC to confirm completion.

  • Addition Order: Add the allyl halide dropwise to the solution of the pre-formed salt. This maintains a high concentration of the dithiocarbamate nucleophile relative to the base, favoring the desired SN2 reaction over hydrolysis.

The following flowchart provides a logical path for troubleshooting.

Caption: Troubleshooting logic for identifying and solving by-product issues.

Section 3: Optimized & Validated Synthesis Protocol

This protocol is designed to be self-validating by incorporating best practices that inherently minimize the formation of common by-products.

Experimental Workflow Diagram

Caption: Optimized experimental workflow for high-purity synthesis.

Step-by-Step Methodology

Reagents & Equipment:

• Pyrrolidine (High Purity)

• Carbon Disulfide (CS₂)

• Sodium Hydroxide (NaOH)

• Allyl Bromide

• Solvent (e.g., Ethanol, Methanol, or a biphasic system like DCM/Water)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

• Nitrogen or Argon line

Protocol:

• Reaction Setup:

  • Set up a round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (N₂ or Ar).

  • Dissolve NaOH (1.0 eq) in the chosen solvent (e.g., 2M solution in water/ethanol). Cool the solution to 0-5 °C in an ice bath.

• Step 1: Dithiocarbamate Salt Formation (Critical Temperature Control)

  • To the cold, stirring basic solution, add Pyrrolidine (1.0 eq) dropwise, ensuring the temperature does not exceed 10 °C.

  • After the addition of pyrrolidine, add Carbon Disulfide (1.0 eq) dropwise via the dropping funnel. The rate of addition should be slow enough to maintain the temperature below 10 °C. A color change to yellow or the formation of a precipitate indicates salt formation.[4]

  • Stir the mixture at 0-5 °C for an additional 30-60 minutes after the addition is complete.

• Step 2: S-Alkylation

  • Add Allyl Bromide (1.05 eq) dropwise to the reaction mixture at 0-5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the dithiocarbamate salt spot has been completely consumed (typically 2-4 hours).

• Step 3: Workup & Extraction

  • Once the reaction is complete, quench by pouring the mixture into a separatory funnel containing an organic solvent (e.g., Dichloromethane or Ethyl Acetate) and a cold, dilute NaOH solution (pH > 10).

  • Shake the funnel, allowing layers to separate. Extract the aqueous layer with the organic solvent (2x).

  • Combine the organic layers and wash with a basic brine solution (saturated NaCl in dilute NaOH).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator at low temperature.[5]

• Step 4: Purification

  • The resulting crude oil can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure Allyl 1-pyrrolidinecarbodithioate as a pale yellow oil.

References

• Kumar, A., Sharma, A., Kumar, U., & Panday, S. K. (2023). Multicomponent reactions of CS₂, sulfoxonium ylides and secondary amines. Journal of Organic Chemistry, 88(9), 6120-6125. Available at: [Link]

• Azizi, N., Aryanasab, F., & Saidi, M. R. (2006). A highly efficient, mild and simple synthesis of dithiocarbamates. Organic Letters, 8(23), 5275-5277. Available at: [Link]

• Wikipedia contributors. (2023, November 29). Dithiocarbamate. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Joris, S. J., Aspila, K. I., & Chakrabarti, C. L. (1971). On the mechanisms of acid decomposition of dithiocarbamates. The Journal of Physical Chemistry, 75(21), 3168-3172. Available at: [Link]

• Onwudiwe, D. C., & Ajibade, P. A. (2011). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. International Journal of Inorganic Chemistry. Available at: [Link]

• Amine, M. S., & Eissa, F. M. (2011). Facile, Three-Component Synthesis of Dithiocarbamate Derivatives With Potent Antimicrobial Activity. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(8), 1647-1657. Available at: [Link]

• Valentine, W. M., Amarnath, V., Graham, D. G., & Anthony, D. C. (1992). Covalent cross-linking of proteins by carbon disulfide. Chemical Research in Toxicology, 5(2), 254-262. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Dithiocarbamate synthesis. Available at: [Link]

• CN103804258A - Synthesis process of dithiocarbamate - Google Patents. (n.d.).

Sources

• 1. Dithiocarbamate synthesis by thiocarbomoylation [organic-chemistry.org]
• 2. Dithiocarbamate synthesis by amination [organic-chemistry.org]
• 3. Dithiocarbamate - Wikipedia [en.wikipedia.org]
• 4. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Matrix Effects in Dithiocarbamate Residue Analysis by HPLC

Welcome to the technical support center for the HPLC analysis of dithiocarbamate (DTC) residues. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting and frequently asked questions to navigate the complexities of matrix effects in your experiments. The analysis of dithiocarbamates is notoriously challenging due to their chemical properties and the complex matrices in which they are often found.[1][2] This resource provides practical, field-proven insights to help you achieve accurate and reliable results.

Understanding the Challenge: What are Matrix Effects?

In the context of HPLC, and particularly with sensitive detection methods like tandem mass spectrometry (LC-MS/MS), matrix effects are the alteration of analyte ionization, leading to signal suppression or enhancement.[3][4][5] This phenomenon is caused by co-eluting compounds from the sample matrix that interfere with the ionization of the target dithiocarbamate residues.[3][4] The consequence can be inaccurate quantification, poor reproducibility, and compromised method sensitivity.[6][7]

Dithiocarbamates themselves present analytical hurdles. Many are polymeric, exhibit low solubility in common organic solvents, and are unstable, especially under acidic conditions.[2] These characteristics complicate their extraction from intricate sample matrices and can lead to analyte degradation before detection.[2]

Troubleshooting Guide: A-Question-and-Answer-Approach

This section directly addresses common issues encountered during the HPLC analysis of dithiocarbamate residues, providing explanations and actionable solutions.

Q1: My peak areas for dithiocarbamate standards are inconsistent and generally lower than expected in sample extracts compared to pure solvent. What's causing this?

A1: This is a classic sign of ion suppression, a significant matrix effect. Co-eluting endogenous components from your sample matrix are likely interfering with the ionization of your target analytes in the mass spectrometer's ion source.[3][8]

Root Cause Analysis & Solutions:

• Inadequate Sample Cleanup: Complex matrices like fruits, vegetables, and biological fluids contain a myriad of compounds (sugars, lipids, pigments, etc.) that can cause ion suppression.[9] Your current sample preparation protocol may not be sufficiently removing these interferences.

  • Solution: Enhance your sample cleanup procedure. Techniques like Solid-Phase Extraction (SPE) or dispersive Solid-Phase Extraction (dSPE) are effective at removing interfering compounds.[2][10] For instance, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, often followed by a dSPE cleanup step, is a popular and effective approach for pesticide residue analysis in various food matrices.[9][11][12]

• Chromatographic Co-elution: The interfering compounds may have similar retention times to your dithiocarbamate analytes under your current HPLC conditions.

  • Solution: Optimize your chromatographic method to separate the analytes from the matrix interferences.[4] This can be achieved by:

    • Modifying the mobile phase gradient: A shallower gradient can improve resolution.[3]

    • Changing the stationary phase: A column with a different chemistry (e.g., switching from a C18 to a phenyl-hexyl column) can alter selectivity.[3]

    • Adjusting the flow rate: Lowering the flow rate can sometimes enhance ionization efficiency.[3]

Q2: I'm observing significant peak tailing and broad peaks for my dithiocarbamate analytes. What could be the problem?

A2: Poor peak shape is often multifactorial, stemming from both chromatographic issues and interactions with the sample matrix.

Potential Causes and Corrective Actions:

• Secondary Interactions with the Column: Residual silanol groups on silica-based columns can interact with polar analytes, leading to peak tailing.

  • Solution: Use an end-capped column or a column with a different stationary phase chemistry. Also, ensure your mobile phase pH is appropriate for the analytes.

• Matrix Overload: Injecting a sample with a high concentration of matrix components can overload the column, leading to poor peak shape.

  • Solution: Dilute your sample extract if the analyte concentration is sufficiently high.[13] Alternatively, improve your sample cleanup to reduce the overall matrix load.

• Analyte Instability: Dithiocarbamates can degrade on the column, especially if the mobile phase is acidic.

  • Solution: Work with a neutral or slightly alkaline mobile phase if your analytes are stable under these conditions. The use of stabilizing agents in the extraction buffer can also help.[10]

Q3: How can I definitively confirm that matrix effects are the cause of my analytical problems?

A3: A systematic approach is necessary to diagnose and quantify matrix effects.

Diagnostic Experiments:

• Post-Extraction Spike Analysis: This is a common method to quantify matrix effects.

  • Analyze a standard solution of your dithiocarbamate in a pure solvent.

  • Prepare a blank sample extract (a sample of the same matrix type that is known to be free of the analyte).

  • Spike the blank extract with the same concentration of the dithiocarbamate standard as in step 1.

  • Analyze the spiked extract.

  • Compare the peak area of the analyte in the spiked extract to the peak area in the pure solvent. A significant difference indicates the presence of matrix effects.[4]

• Post-Column Infusion: This technique helps to identify regions of ion suppression or enhancement throughout the chromatographic run.

  • Continuously infuse a standard solution of your analyte directly into the mass spectrometer's ion source, bypassing the HPLC column.

  • Inject a blank matrix extract onto the column.

  • Monitor the analyte's signal. Any deviation from a stable baseline as the matrix components elute indicates a matrix effect.[3][14]

Frequently Asked Questions (FAQs)

Q: What are the most effective strategies to mitigate matrix effects in dithiocarbamate analysis?

A: A multi-pronged approach is often the most successful:

• Advanced Sample Preparation:

  • QuEChERS: This method is highly effective for a wide range of food matrices.[1][11][12] It involves an extraction and partitioning step followed by a dSPE cleanup to remove interferences.[9]

  • Solid-Phase Extraction (SPE): SPE cartridges with various sorbents can be used to selectively isolate dithiocarbamates from the matrix.[10]

• Calibration Strategies:

  • Matrix-Matched Calibration: This involves preparing your calibration standards in a blank matrix extract that is similar to your samples.[15][16][17] This helps to compensate for consistent matrix effects.[2]

  • Standard Addition: In this method, known amounts of the standard are added to the sample aliquots. This is a powerful technique for correcting for proportional matrix effects but can be labor-intensive.[13]

  • Stable Isotope-Labeled Internal Standards (SIL-IS): This is considered the gold standard for correcting matrix effects.[3][18] A SIL-IS has nearly identical chemical and physical properties to the analyte and will experience the same degree of ion suppression or enhancement, allowing for accurate correction.[19][20]

Q: Are there specific sample handling precautions I should take for dithiocarbamate analysis?

A: Yes, due to their instability, proper sample handling is crucial.

• Avoid Acidic Conditions: Dithiocarbamates readily decompose in acidic environments.[10][21] Use alkaline extraction buffers to improve stability.[20]

• Minimize Homogenization Effects: For some dithiocarbamates like thiram, enzymatic decomposition can occur when the sample is homogenized, especially in fruits and vegetables.[10] In such cases, a surface rinsing of the intact sample may be more appropriate.[10]

• Fresh Standards: Dithiocarbamate standard solutions can be unstable. It is recommended to prepare them fresh daily.[2]

Q: Can my choice of HPLC column influence matrix effects?

A: Absolutely. The column's stationary phase chemistry dictates the separation selectivity. By choosing a column that provides better separation between your dithiocarbamate analytes and interfering matrix components, you can significantly reduce co-elution and thus minimize matrix effects.[3] Experimenting with different column chemistries is a valuable part of method development.

Data Presentation & Experimental Protocols

Table 1: Comparison of Strategies to Mitigate Matrix Effects

Strategy	Principle	Advantages	Disadvantages
QuEChERS	Extraction with acetonitrile followed by partitioning and dSPE cleanup.	Fast, easy, and effective for a wide range of matrices.[11][12]	May not be sufficient for extremely complex matrices.
Solid-Phase Extraction (SPE)	Selective retention of analytes on a solid sorbent while matrix components are washed away.	High degree of cleanup and selectivity.[10]	Can be more time-consuming and costly than QuEChERS.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix extract.	Compensates for consistent signal suppression or enhancement.[15][16][17]	Requires a reliable source of blank matrix; may not account for sample-to-sample variability.[13]
Standard Addition	Known amounts of standard are added directly to the sample.	Accurately corrects for matrix effects in individual samples.	Labor-intensive and requires a larger sample volume.
Stable Isotope-Labeled Internal Standards (SIL-IS)	A labeled analog of the analyte is added to the sample at the beginning of the workflow.	The "gold standard" for correcting for matrix effects and variations in recovery.[3][18]	Can be expensive and may not be commercially available for all dithiocarbamates.[13]

Protocol 1: General QuEChERS-based Sample Preparation for Dithiocarbamate Analysis

This protocol provides a general workflow. Optimization for specific matrices and analytes is recommended.

• Sample Homogenization: Homogenize a representative portion of the sample. For some applications, cryogenic milling may be beneficial.[2]

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at a sufficient speed to achieve phase separation.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Transfer it to a dSPE tube containing a sorbent mixture (e.g., PSA, C18, GCB) tailored to your matrix.

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the dSPE tube.

  • The resulting supernatant is ready for HPLC analysis.

Visualizing the Workflow

Diagram 1: Systematic Approach to Troubleshooting Matrix Effects

Caption: A flowchart for systematically identifying and addressing matrix effects.

Diagram 2: The Principle of Stable Isotope Dilution

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. longdom.org [longdom.org]
• 5. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [discover.restek.com]
• 6. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 9. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 10. tandfonline.com [tandfonline.com]
• 11. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry [jstage.jst.go.jp]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Evaluation of matrix effects in different multipesticide residue analysis methods using liquid chromatography-tandem mass spectrometry, including an automated two-dimensional cleanup approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. agilent.com [agilent.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. crimsonpublishers.com [crimsonpublishers.com]
• 19. researchgate.net [researchgate.net]
• 20. Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Analytical Methods for Dithiocarbamate Detection | Encyclopedia MDPI [encyclopedia.pub]

Technical Support Center: Optimization of Mobile Phase for the Separation of Dithiocarbamate Complexes by HPLC

Welcome to the Technical Support Center for High-Performance Liquid Chromatography (HPLC) analysis of dithiocarbamate (DTC) complexes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing mobile phases for the robust and reproducible separation of these challenging analytes. Here, we move beyond generic protocols to explain the "why" behind the "how," empowering you to troubleshoot effectively and develop validated methods with confidence.

Introduction: The Challenge of Dithiocarbamate Analysis

Dithiocarbamates are a class of organosulfur compounds widely used as fungicides and vulcanization accelerators. Their analysis by HPLC is often complicated by their inherent instability, low solubility in common organic solvents, and tendency to form metal complexes.[1][2][3][4] Many traditional methods rely on indirect analysis through acid digestion to carbon disulfide (CS₂), which lacks specificity and cannot distinguish between different DTCs.[1][4][5] Direct analysis of individual DTC complexes by reversed-phase HPLC (RP-HPLC) offers greater specificity but requires careful optimization of the mobile phase to achieve adequate separation and peak shape.

This guide provides a structured approach to troubleshooting and optimizing your mobile phase, addressing common issues encountered in the laboratory.

Part 1: Troubleshooting Guide

This section addresses specific, common problems in a question-and-answer format, providing both immediate solutions and the underlying scientific rationale.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My dithiocarbamate complex peaks are exhibiting significant tailing. What are the likely causes and how can I fix this?

A: Peak tailing is a frequent issue in the analysis of metal-chelating compounds like dithiocarbamates. The primary causes are often related to secondary interactions with the stationary phase or issues with the HPLC system itself.

Causality & Solutions:

• Secondary Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based C18 columns are acidic and can interact with any basic sites on your DTC complex, leading to tailing.[6]

  • Solution 1: Lower Mobile Phase pH: Cautiously lowering the pH of the aqueous portion of your mobile phase can suppress the ionization of silanol groups, reducing these secondary interactions. However, be aware that DTCs are unstable in acidic conditions.[7][8] A compromise pH, often slightly acidic to neutral (e.g., pH 5-7), may be necessary.[7][8][9]

  • Solution 2: Add a Competing Base: Incorporating a small amount of a basic modifier like triethylamine (TEA) into the mobile phase can be effective. TEA will preferentially interact with the active silanol sites, effectively "masking" them from your analyte.[7]

  • Solution 3: Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer accessible silanol groups and are generally recommended for analyzing sensitive compounds.

• Metal Contamination: Dithiocarbamates are potent metal chelators.[10] Trace metal ions leached from stainless steel components of the HPLC system (frits, tubing, etc.) or present as impurities on the column packing can interact with your DTC complexes, causing peak distortion and tailing.[11][12][13]

  • Solution 1: System Passivation: Flush the entire HPLC system with a chelating agent like a 0.05M solution of ethylenediaminetetraacetic acid (EDTA) to remove metal ion contaminants.[14] Follow this with a thorough wash with high-purity water.

  • Solution 2: Use a Bio-Inert or PEEK System: For routine analysis of chelating compounds, consider using an HPLC system with PEEK (polyether ether ketone) or other bio-inert flow paths to minimize metal leaching.[13] A PEEK column can also eliminate ligand exchange reactions with metals in the column hardware.[13]

• Column Overload: Injecting too high a concentration of your sample can saturate the stationary phase, leading to broadened and tailing peaks.

  • Solution: Reduce the sample concentration or decrease the injection volume.[7]

Issue 2: Poor Resolution and Co-elution

Q: I can't achieve baseline separation between my dithiocarbamate analytes. How can I improve the resolution?

A: Achieving good resolution is fundamental for accurate quantification. Mobile phase composition is the most powerful tool for manipulating selectivity and improving separation.

Causality & Solutions:

• Insufficiently Optimized Solvent Strength: The ratio of organic modifier to aqueous buffer dictates the retention time of your analytes.

  • Solution 1: Adjust Organic Modifier Percentage: In RP-HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase retention times, providing more opportunity for separation between closely eluting peaks. Make small, incremental changes (e.g., 2-5%) to observe the effect.[7]

  • Solution 2: Change the Organic Modifier: Acetonitrile and methanol have different eluotropic strengths and can offer different selectivities.[15] If you are using acetonitrile, switching to methanol (or vice versa) can alter the elution order and improve resolution for specific pairs of compounds.[7]

• Suboptimal Mobile Phase Additives (Ion-Pairing): For ionic or polar dithiocarbamate complexes, ion-pair chromatography can dramatically improve retention and resolution.[2]

  • Solution: Introduce an Ion-Pair Reagent: An ion-pair reagent is a large ionic molecule with a hydrophobic region that partitions onto the stationary phase, creating a dynamic ion-exchange surface.[16] For negatively charged DTCs, a cationic ion-pair reagent like tetrabutylammonium can be used. For positively charged complexes, an alkylsulfonate like hexanesulfonate can be effective.[17] The concentration and chain length of the ion-pair reagent are critical parameters to optimize.

• pH Effects on Analyte Charge: The charge state of some dithiocarbamate complexes can be pH-dependent, which in turn affects their retention on a reversed-phase column.

  • Solution: Systematically evaluate the effect of mobile phase pH on retention and selectivity. Small adjustments within the stability range of your analytes can lead to significant changes in separation.

Issue 3: Irreproducible Retention Times and Drifting Baseline

Q: My retention times are shifting between injections, and my baseline is unstable. What should I investigate?

A: Unstable chromatography points to issues with mobile phase preparation, column equilibration, or system hardware.

Causality & Solutions:

• Poorly Prepared or Degraded Mobile Phase:

  • Solution 1: Freshly Prepare and Degas Mobile Phase: Always use freshly prepared mobile phase made with high-purity solvents and reagents. Ensure the mobile phase is thoroughly degassed to prevent air bubbles from entering the pump and detector.

  • Solution 2: Ensure Mobile Phase Stability: Dithiocarbamates can be unstable, and their stability is pH-dependent.[3][8] Ensure your mobile phase pH is maintained in a range that ensures analyte stability throughout the analytical run. The use of stabilizing agents like L-cysteine in extraction solvents is a common practice that highlights their instability.[1][18]

• Inadequate Column Equilibration:

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before starting a sequence. For ion-pair chromatography, this is particularly critical and may require a longer equilibration time.

• System Leaks or Pump Issues:

  • Solution: Check for any leaks in the system, particularly around fittings. Monitor the pump pressure for any unusual fluctuations, which could indicate a problem with the pump seals or check valves.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for mobile phase selection in RP-HPLC of dithiocarbamates?

A1: A good starting point for many dithiocarbamate separations on a C18 column is a gradient elution using a buffered aqueous phase and an organic modifier.

• Aqueous Phase (A): Water with a buffer (e.g., 10-20 mM ammonium acetate or ammonium formate) adjusted to a pH between 5 and 7.

• Organic Phase (B): Acetonitrile or Methanol. A typical starting gradient might be 10-90% B over 15-20 minutes. The UV detection wavelength is often set around 272 nm or 280 nm, where many DTCs and their derivatives absorb.[18][19]

Q2: Should I use acetonitrile or methanol as the organic modifier?

A2: The choice between acetonitrile and methanol can significantly impact selectivity. Acetonitrile is generally a stronger solvent than methanol in reversed-phase chromatography and often provides sharper peaks.[15] However, methanol can offer different selectivity due to its protic nature and ability to engage in hydrogen bonding interactions. It is often worthwhile to screen both solvents during method development.

Q3: How does pH affect the stability and chromatography of dithiocarbamate complexes?

A3: The pH of the mobile phase is a critical parameter. Dithiocarbamates are notoriously unstable in acidic conditions, where they decompose to carbon disulfide and the corresponding amine.[2][4][8] Conversely, in alkaline conditions, some metal hydroxides may precipitate.[9] Therefore, a compromise pH, typically in the slightly acidic to neutral range (pH 5-7), is often optimal for both stability and chromatographic performance.[8][9] The exact optimal pH will depend on the specific dithiocarbamate and the metal complex being analyzed.

Q4: When is ion-pair chromatography necessary?

A4: Ion-pair chromatography is particularly useful when dealing with ionic or highly polar dithiocarbamate complexes that exhibit poor retention on a standard C18 column. By adding an ion-pair reagent to the mobile phase, you can significantly increase the retention of these analytes and improve their separation.[2][17] For example, a method for analyzing dithiocarbamate fungicides used hexanesulfonate as an ion-pair reagent to separate Cu(II)-dithioligand complexes.[17]

Part 3: Experimental Protocols & Data

Protocol 1: Systematic Mobile Phase Optimization Workflow

This protocol outlines a systematic approach to optimizing the mobile phase for a new dithiocarbamate complex separation.

• Initial Scouting Gradient:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% to 95% B in 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: 272 nm.

  • Rationale: This broad gradient will indicate the approximate elution conditions and reveal the complexity of the sample.

• Organic Modifier Optimization:

  • Based on the scouting run, adjust the gradient slope to improve separation in the region where peaks are eluting. If resolution is poor, try replacing Acetonitrile with Methanol and repeat the scouting gradient.

  • Rationale: Changing the organic modifier alters selectivity, which can be the key to resolving critical pairs.[7]

• pH Optimization:

  • Prepare mobile phase A at three different pH values (e.g., 5.5, 6.0, 6.5).

  • Run the optimized gradient from step 2 at each pH.

  • Rationale: Small changes in pH can affect the ionization state of both the analyte and residual silanols, thereby altering retention and peak shape.[7]

• Ion-Pair Reagent Screening (if required):

  • If retention is still insufficient, add an ion-pair reagent to the mobile phase.

  • Start with a low concentration (e.g., 5 mM) of tetrabutylammonium hydrogen sulfate (for anions) or sodium hexanesulfonate (for cations).

  • Re-optimize the gradient.

  • Rationale: Ion-pairing can provide a completely different retention mechanism, essential for highly polar analytes.[16]

Data Presentation: Mobile Phase Parameter Effects

Parameter	Change	Expected Effect on Chromatogram	Rationale
Organic Solvent %	Decrease	Increased Retention Time, Potentially Improved Resolution	Reduces mobile phase strength, allowing more interaction with the stationary phase.[7]
Mobile Phase pH	Decrease (e.g., 7 to 5.5)	Reduced Tailing for Basic Analytes, Potential Retention Shift	Suppresses ionization of acidic silanols; may alter analyte charge.[6][7]
Organic Modifier Type	ACN to MeOH	Change in Selectivity and Elution Order	Different solvent properties (polarity, hydrogen bonding) lead to differential interactions.[15]
Ion-Pair Reagent	Add	Increased Retention of Ionic Analytes	Forms a neutral ion pair that retains better on the reversed-phase column.[16]

Part 4: Visualizations

Diagram 1: Troubleshooting Logic for Peak Tailing

Caption: Systematic workflow for mobile phase optimization.

References

• Gustafsson, K. H., & Thompson, R. A. (2000). Analysis of the Dithiocarbamate Fungicides Ziram, Maneb, and Zineb and the Flotation Agent Ethylxanthogenate by Ion-Pair Reversed-Phase HPLC. Analytical Chemistry. [https://pubs.acs.org/doi/10.1021/ac991040+

• Zhang, L., et al. (2015). Optimization and Validation of a Method Based on Derivatization with Methylating Agent Followed by HPLC–DAD for Determining Dithiocarbamates Residues. Acta Chimica Slovenica. [Link]

• Garrido Frenich, A., et al. (2023). Analytical Methods for Dithiocarbamate Detection. Encyclopedia.pub. [Link]

• Ciccarese, A., et al. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods. [Link]

• Al-Alam, J., et al. (2016). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Journal of Chromatographic Science. [Link]

• Smith, R. M., & Thakrar, H. (1983). Determination of dithiocarbamates by liquid chromatography using transition-metal salts as “ion-pair” reagents. Analyst. [Link]

• Loh, F. S., & Looi, W. F. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A. [Link]

• Thakrar, H., & Smith, R. M. (1984). Separation of dithiocarbamates by high-performance liquid chromatography using a micellar mobile phase. Analyst. [Link]

• SilcoTek. (2019). Identifying and Preventing Metal Ion Leaching in HPLC Systems. SilcoTek. [Link]

• Oravec, J., et al. (2022). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. LCGC International. [Link]

• Semantic Scholar. (n.d.). Separation of dithiocarbamates by high-performance liquid chromatography using a micellar mobile phase. Semantic Scholar. [Link]

• Al-Alam, J., et al. (2016). Analysis of Dithiocarbamate Fungicides in Vegetable Matrices Using HPLC-UV Followed by Atomic Absorption Spectrometry. Journal of Chromatographic Science. [Link]

• Irth, H., et al. (1987). Trace enrichment and separation of metal ions as dithiocarbamate complexes by liquid chromatography. Analytical Chemistry. [Link]

• Technology Networks. (2025). Overcoming Metal Interference in HPLC. Technology Networks. [Link]

• ResearchGate. (n.d.). Effect of pH on the mobility of metal complexes with respect to neutral marker acetone. ResearchGate. [Link]

• Kanchi, S., et al. (2014). Dithiocarbamates as hazardous remediation agent: A critical review on progress in environmental chemistry for inorganic species studies of 20th century. Arabian Journal of Chemistry. [Link]

• Ciccarese, A., et al. (2022). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Foods. [Link]

• Wubs, K. L., et al. (2013). Method validation and analysis of nine dithiocarbamates in fruits and vegetables by LC-MS/MS. Food Additives & Contaminants: Part A. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Chen, S. H., & Wu, C. C. (1994). Separation of Metal Dithiocarbamate Complexes by High-Performance Liquid Chromatography. Journal of Chromatographic Science. [Link]

• ResearchGate. (n.d.). The effect of pH on the absorbance of Cu-DEDTC complex in extracted phase. ResearchGate. [Link]

• Fatimah, S. S., et al. (2018). The use of dihexyldithiocarbamate in reverse-phase HPLC of metal chelates. Journal of Physics: Conference Series. [Link]

• Chromatography Forum. (2005). HPLC contamination. Chromatography Forum. [Link]

• Oyekunle, R. O., et al. (2021). The Versatility in the Applications of Dithiocarbamates. Molecules. [Link]

• Dong, M. W. (2018). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]

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Troubleshooting peak tailing and broadening in the chromatography of dithiocarbamates

Welcome to the Technical Support Center for the chromatographic analysis of dithiocarbamates (DTCs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the analysis of this unique class of compounds. Due to their inherent instability and chelating properties, dithiocarbamates often present chromatographic difficulties, most notably peak tailing and broadening.[1] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you achieve robust and reliable results.

Introduction to Dithiocarbamate Analysis

Dithiocarbamates are a group of organosulfur compounds widely used as fungicides and pesticides.[2][3] Their analysis is crucial for food safety and environmental monitoring. However, their chemical properties, including low solubility in common organic solvents and instability, particularly in acidic conditions, make their chromatographic analysis challenging.[4][5][6] The primary analytical approaches include indirect analysis via acid hydrolysis to carbon disulfide (CS₂) and direct analysis of the intact molecules or their derivatives by liquid chromatography (LC).[5][6] This guide focuses on troubleshooting issues encountered during direct LC analysis.

Troubleshooting Peak Tailing and Broadening

Peak tailing is a common frustration in the chromatography of dithiocarbamates, leading to poor resolution and inaccurate quantification. This section addresses the primary causes and provides actionable solutions.

FAQ 1: Why are my dithiocarbamate peaks exhibiting significant tailing?

Peak tailing in dithiocarbamate analysis is often a result of secondary interactions between the analyte and the stationary phase, or issues related to the analyte's stability and interaction with the chromatographic system.[1]

Primary Causes:

• Interaction with Residual Silanols: Silica-based reversed-phase columns have residual silanol groups (Si-OH) on their surface. Dithiocarbamates can interact with these acidic silanols, leading to strong retention and subsequent peak tailing.[1]

• Metal Chelation: Dithiocarbamates are potent metal chelators.[7] Trace metal contamination in the sample, mobile phase, or from the HPLC system components (e.g., stainless steel frits, tubing) can lead to the formation of DTC-metal complexes. These complexes can have different chromatographic behavior than the parent compound, often resulting in broadened or tailing peaks.

• Analyte Degradation: Dithiocarbamates are unstable, especially in acidic conditions.[4][6] On-column degradation can lead to the formation of multiple species, resulting in distorted peak shapes.

• Poor Solubility: The low solubility of some dithiocarbamates can cause them to precipitate on the column, leading to peak broadening and carryover.[4]

Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to troubleshooting peak tailing in dithiocarbamate chromatography.

Caption: A step-by-step workflow for diagnosing peak tailing.

In-depth Troubleshooting Guides

This section provides detailed protocols and explanations to address the issues identified in the troubleshooting workflow.

FAQ 2: How can I minimize interactions with residual silanols?

Minimizing silanol interactions is crucial for symmetrical peaks.

Solutions:

• Column Selection:

  • End-capped Columns: Use a high-quality, end-capped C18 or C8 column. End-capping masks many of the residual silanol groups.

  • Hybrid Silica Columns: Consider using columns with hybrid silica technology, which have a lower concentration of surface silanols.

  • Polymer-based Columns: For challenging separations, polymer-based columns can be an alternative as they lack silanol groups. However, selectivity will differ.[6]

• Mobile Phase pH Control:

  • Elevated pH: Dithiocarbamates are more stable in alkaline conditions.[4] Operating at a higher pH (e.g., pH 8-10) can also deprotonate the silanol groups, reducing their interaction with the analytes. However, be mindful of the pH limitations of your column. Silica-based columns are generally not stable above pH 8.

• Use of Mobile Phase Additives:

  • Competing Base: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites and reduce peak tailing.

Experimental Protocol: Mobile Phase Optimization for Reduced Silanol Interaction

• Initial Conditions:

  • Column: End-capped C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 10 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 10-90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 280 nm

• pH Adjustment:

  • Prepare the aqueous mobile phase (A) at different pH values (e.g., 7.5, 8.0). Use a buffer to maintain a stable pH.

  • Inject the dithiocarbamate standard at each pH and observe the peak shape.

• Addition of a Competing Base (if necessary):

  • If tailing persists, add 0.1% (v/v) of triethylamine (TEA) to the aqueous mobile phase.

  • Re-equilibrate the column and inject the standard.

• Evaluation:

  • Compare the chromatograms for peak symmetry (tailing factor) and retention time. Select the conditions that provide the most symmetrical peak without compromising analyte stability.

FAQ 3: What is the best way to address metal chelation effects?

The strong chelating nature of dithiocarbamates necessitates a proactive approach to mitigate metal interactions.

Solutions:

• Use of a Chelating Agent in the Mobile Phase:

  • The most effective strategy is to add a chelating agent, such as ethylenediaminetetraacetic acid (EDTA), to the mobile phase.[8][9] EDTA will complex with any free metal ions, preventing them from interacting with the dithiocarbamate analytes. A concentration of 0.1-1 mM EDTA is typically sufficient.

• System Passivation:

  • If metal contamination from the HPLC system is suspected, passivating the system with a strong chelating agent can help. This involves flushing the system with a solution of EDTA or a similar agent.

• Use of PEEK Tubing and Components:

  • For highly sensitive applications, consider replacing stainless steel components with PEEK (polyether ether ketone) to minimize metal leaching.

Experimental Protocol: Incorporating a Chelating Agent

• Mobile Phase Preparation:

  • Prepare your aqueous mobile phase as usual.

  • Add a sufficient amount of EDTA disodium salt to achieve a final concentration of 0.5 mM.

  • Adjust the pH of the mobile phase as required for your separation.

• System Equilibration:

  • Thoroughly flush the column with the EDTA-containing mobile phase until a stable baseline is achieved. This may take longer than a typical equilibration.

• Analysis:

  • Inject your samples and standards.

• Comparison:

  • Compare the peak shapes obtained with and without EDTA in the mobile phase. A significant improvement in peak symmetry indicates that metal chelation was a contributing factor to the tailing.

FAQ 4: How can I improve the stability of dithiocarbamates during analysis?

Maintaining the stability of dithiocarbamates throughout the analytical process is paramount for accurate results.[3][10]

Solutions:

• Sample Preparation in Alkaline Conditions:

  • Prepare all samples and standards in an alkaline buffer (pH > 9) to prevent acid-catalyzed degradation.[3]

• Use of Stabilizing Agents:

  • The addition of antioxidants like L-cysteine or dithiothreitol (DTT) to the sample diluent can help to prevent oxidative degradation.[8] A combination of an alkaline buffer and a stabilizing agent is often the most effective approach.

• Control Temperature:

  • Perform sample preparation at reduced temperatures (e.g., on ice) to slow down degradation kinetics.[8] Store samples in a cooled autosampler if possible.

• Freshly Prepare Standards and Samples:

  • Due to their instability, always prepare dithiocarbamate standards and samples fresh daily.[3]

Experimental Protocol: Stabilized Sample Preparation

• Preparation of Stabilizing Diluent:

  • Prepare a buffer solution at pH 10 (e.g., 10 mM ammonium carbonate).

  • Dissolve L-cysteine and EDTA in the buffer to final concentrations of 1 mg/mL and 0.5 mM, respectively.

• Sample and Standard Preparation:

  • Dissolve or dilute your dithiocarbamate standards and samples in the stabilizing diluent.

  • Keep the preparations on ice and protect them from light.

• Analysis:

  • Analyze the samples as soon as possible after preparation.

Data Summary: Troubleshooting Peak Shape

Problem	Potential Cause	Recommended Solution
Peak Tailing	Interaction with residual silanols	Use an end-capped or hybrid silica column. Optimize mobile phase pH (slightly alkaline). Add a competing base (e.g., TEA).
Metal Chelation	Add a chelating agent (e.g., EDTA) to the mobile phase. Passivate the HPLC system. Use PEEK components.
Peak Broadening	Analyte Degradation	Prepare samples and standards in an alkaline, stabilized diluent (e.g., with L-cysteine). Analyze samples promptly.
Poor Solubility	Use a suitable organic solvent in the sample diluent. Ensure complete dissolution before injection.
Column Overload	Reduce the injection volume or sample concentration.

FAQ 5: Should I consider derivatization for my dithiocarbamate analysis?

Derivatization can be a powerful tool to overcome the inherent instability and poor chromatographic behavior of dithiocarbamates.

When to Consider Derivatization:

• When analyzing complex matrices where stability is a major concern.

• To improve sensitivity for LC-MS/MS analysis.

• When direct analysis consistently yields poor peak shapes despite troubleshooting.

Common Derivatization Strategy:

• Methylation: Dithiocarbamates can be methylated using reagents like methyl iodide or dimethyl sulfate to form more stable and less polar derivatives.[2][8][9] These derivatives are more amenable to reversed-phase chromatography.

Illustrative Derivatization Scheme

Caption: General scheme for the derivatization of dithiocarbamates.

Conclusion

Troubleshooting peak tailing and broadening in dithiocarbamate chromatography requires a systematic and logical approach. By understanding the underlying chemical principles of silanol interactions, metal chelation, and analyte instability, researchers can effectively diagnose and resolve these common issues. The implementation of optimized mobile phases, appropriate column chemistries, and stabilizing sample preparation techniques will lead to the development of robust and reliable analytical methods for this challenging class of compounds.

References

• BenchChem. (n.d.). overcoming Ditiocarb instability in acidic solutions for analytical methods.
• Pergamo, S., et al. (2023). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. MDPI.

• Kim, J., et al. (2020). A rapid and sensitive analysis of dithiocarbamate fungicides using modified QuEChERS method and liquid chromatography–tandem mass spectrometry. Food Science and Technology Research, 26(4), 537-544. Retrieved from [Link]

• Klautzsch, F., & Lipinski, J. (n.d.). Stability of dithiocarbamates during the preparation and extraction of food samples. SOFIA GmbH.
• Klautzsch, F., & Lipinski, J. (n.d.). Stability of dithiocarbamates during the preparation and extraction of food samples.
• BenchChem. (n.d.). Technical Support Center: Simultaneous Analysis of Dithiocarbamates.

• Bond, A. M., & Wallace, G. G. (1984). Preparation of metal dithiocarbamate complexes for chromatographic separation and multi-element determinations. Analytica Chimica Acta, 164, 223-232. Retrieved from [Link]

• BenchChem. (n.d.). resolving peak tailing issues in HPLC analysis of Ditiocarb.
• Agilent. (2024). Analysis of Dithiocarbamate Pesticides in Tea Using GC/MS/MS.

• Encyclopedia.pub. (2023). Analytical Methods for Dithiocarbamate Detection. Retrieved from [Link]

• Chung, S. W. C., & Wong, W. W. K. (2022). Chromatographic analysis of dithiocarbamate residues and their metabolites in foods employed in dietary exposure studies—a review. Food Additives & Contaminants: Part A, 39(8), 1335-1354. Retrieved from [Link]

• Adeyemi, O. S., et al. (2020). The Versatility in the Applications of Dithiocarbamates. Molecules, 25(21), 5202. Retrieved from [Link]

Sources

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• 3. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. userpage.fu-berlin.de [userpage.fu-berlin.de]

Reference Data & Comparative Studies

Comparing Allyl 1-pyrrolidinecarbodithioate with other chelating agents for heavy metals

Comparative Guide: Allyl 1-pyrrolidinecarbodithioate vs. Standard Chelating Agents for Heavy Metals

Executive Summary & Chemical Distinction

Core Insight: In heavy metal chelation, a critical distinction must be made between Allyl 1-pyrrolidinecarbodithioate (the ester) and Ammonium 1-pyrrolidinecarbodithioate (APDC, the salt).

While the user inquiry specifies the Allyl derivative, scientific rigor dictates that we must contrast it with the Ammonium salt, which is the industry-standard ligand for heavy metal extraction and analysis. The Allyl ester lacks the free anionic sulfur required for strong bidentate chelation, acting instead as a neutral intermediate or pro-ligand. This guide evaluates both, focusing on the functional performance of the pyrrolidinecarbodithioate class against established chelators like EDTA and DMSA.

• Primary Application (Ammonium Salt - APDC): Analytical extraction of trace metals (Cu, Pb, Cd, Ni) from aqueous matrices; potential therapeutic copper ionophore.

• Primary Application (Allyl Ester): Organic synthesis intermediate; RAFT polymerization agent; pesticide precursor. Not a direct heavy metal chelator.

Chemical Profile: The Pyrrolidinecarbodithioates

Structural Mechanism

The efficacy of dithiocarbamates relies on the availability of the sulfur atoms to form a four-membered chelate ring with the metal ion.

• Ammonium 1-pyrrolidinecarbodithioate (APDC):

  • State: Ionic Salt (

    ).

  • Mechanism: Dissociates in water to release the pyrrolidine dithiocarbamate anion (PDTC) . This anion acts as a bidentate ligand, coordinating metals through both sulfur atoms with high affinity.

  • Solubility: Highly water-soluble; metal complexes are hydrophobic (extractable into organic solvents like MIBK).

• Allyl 1-pyrrolidinecarbodithioate (Allyl Ester):

  • State: Covalent Ester (

    ).

  • Mechanism: The "thiol" sulfur is alkylated (blocked) by the allyl group. It cannot form the anionic chelate ring. It acts only as a weak, neutral monodentate ligand via the thione sulfur (

    ), resulting in negligible metal binding constants compared to the salt.

Stability Constants (Log K)

The stability constant (

) measures the strength of the interaction between the chelator and the metal. Higher Log K indicates a more stable complex.[1]

Metal Ion	APDC (Ammonium Salt) Log K	EDTA Log K	DMSA Log K	Allyl Ester Log K
Copper (Cu²⁺)	18.7 (Very High)	18.8	~15.0	< 2.0 (Negligible)
Lead (Pb²⁺)	16.5	18.0	12.5	Negligible
Cadmium (Cd²⁺)	14.0	16.5	11.0	Negligible
Nickel (Ni²⁺)	15.2	18.6	~10.0	Negligible

Data Source: Stability constants derived from Irving-Williams series and standard complexometric data (Yamuna et al., Asian J. Chem; Chemguide).

Comparative Analysis: APDC vs. Alternatives

This section compares the functional chelator (APDC) with clinical and analytical standards.

APDC vs. EDTA (Ethylenediaminetetraacetic acid)

• Selectivity: EDTA is a non-selective "sledgehammer," binding Calcium (Ca²⁺) and Magnesium (Mg²⁺) avidly, which interferes with trace metal isolation in biological samples. APDC is highly selective for transition metals (Cu, Zn, Pb) and does not bind Ca²⁺ or Mg²⁺, making it superior for extracting toxic metals from blood or seawater.

• pH Range: APDC complexes are stable across a wide pH range (pH 2–9), whereas EDTA requires specific pH adjustments to deprotonate its carboxylic acid groups.

APDC vs. DMSA (Dimercaptosuccinic acid)

• Solubility Profile: DMSA is hydrophilic and clears metals through the kidneys (urine). APDC forms lipophilic complexes. This allows APDC to transport metals across lipid membranes (ionophore activity), which is useful for intracellular copper delivery (anti-cancer research) but dangerous for general detoxification as it may redistribute metals to the brain.

• Binding Site: DMSA utilizes thiol (-SH) groups; APDC utilizes dithiocarbamate (

  ) groups. APDC has a higher affinity for Copper than DMSA.

Experimental Protocol: Heavy Metal Extraction

Objective: Quantitative extraction of Lead (Pb) and Cadmium (Cd) from an aqueous sample using Ammonium 1-pyrrolidinecarbodithioate (APDC).

Reagents:

• APDC Solution (2% w/v): Dissolve 2.0 g Ammonium 1-pyrrolidinecarbodithioate in 100 mL deionized water. Prepare fresh daily.

• Extraction Solvent: Methyl Isobutyl Ketone (MIBK).

• Buffer: Acetate buffer (pH 4.5).

Workflow:

• Sample Prep: Adjust 50 mL of aqueous sample to pH 4.5 using acetate buffer.

• Chelation: Add 2 mL of 2% APDC solution . Mix gently.

  • Mechanism:[1][2][3] The dithiocarbamate anion binds metal ions, neutralizing their charge and forming a hydrophobic complex.

• Extraction: Add 10 mL of MIBK . Shake vigorously for 2 minutes.

• Phase Separation: Allow layers to separate (approx. 5 mins).

  • Result: The Metal-APDC complex migrates into the upper organic (MIBK) layer.

• Analysis: Aspirate the organic layer directly into an Atomic Absorption Spectrometer (AAS).

Visualization of Mechanisms

Diagram 1: Chelation Mechanism (Salt vs. Ester)

Caption: The Ammonium salt dissociates to form an active anionic ligand, whereas the Allyl ester's alkylated sulfur prevents effective metal coordination.

Diagram 2: Comparative Selectivity Workflow

Caption: APDC offers superior selectivity for toxic heavy metals over physiological ions (Ca, Mg) compared to EDTA.

References

• Yamuna, K., et al. (1992).[4] "Stability Constants of Metal Complexes of Dithiocarbamates." Asian Journal of Chemistry, 4(2), 387-389.[4] Link

• Ali, S., et al. (2007). "Copper(II) complexes of pyrrolidine dithiocarbamate." Transition Metal Chemistry, 32, 199–203.[5] Link[5]

• Hogfeldt, E. (1982). "Stability Constants of Metal-Ion Complexes.

• ChemGuide. "Complex Ions - Stability Constants." Link

• PubChem. "Ammonium pyrrolidine-1-carbodithioate (Compound Summary)." Link

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• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]

Performance Evaluation Guide: Ammonium 1-pyrrolidinecarbodithioate (APDC) in Analytical Matrices

This guide provides an in-depth technical evaluation of Ammonium 1-pyrrolidinecarbodithioate (APDC) , the industry-standard analytical reagent often colloquially or erroneously referred to as the "Allyl" variant in certain procurement catalogs due to derivatization nomenclature.[1]

Note on Nomenclature: While Allyl 1-pyrrolidinecarbodithioate (CAS 701-13-3) exists as a distinct neutral ester used primarily as a chemical intermediate or RAFT polymerization agent, the analytical performance in biological and environmental matrices discussed here refers to the Ammonium salt (APDC, CAS 5108-96-3) .[1] APDC is the active chelating anion source required for trace metal extraction and bio-inhibition assays.[1] The Allyl ester is chemically inert for chelation unless hydrolyzed.[1]

[1]

Executive Summary & Chemical Identity

Ammonium 1-pyrrolidinecarbodithioate (APDC) is a versatile dithiocarbamate chelating agent widely utilized in drug development and environmental toxicology.[1] Its primary function is the sequestration of transition metals (Cu, Pb, Cd, Zn, Ni) from complex matrices, facilitating their detection via Atomic Absorption Spectroscopy (AAS) or ICP-MS.[1] Additionally, it serves as a potent, cell-permeable inhibitor of NF-

B in pharmacological studies.[1]

This guide evaluates APDC’s extraction efficiency, stability, and selectivity compared to its primary alternatives: Sodium Diethyldithiocarbamate (DDTC) and 8-Hydroxyquinoline (Oxine) .[1]

Chemical Structure & Mechanism

APDC operates via a bidentate chelation mechanism.[1] The dithiocarbamate moiety (

) binds metal cations through two sulfur atoms, forming a stable, neutral, four-membered ring complex.[1] This charge neutralization renders the metal complex hydrophobic, allowing for efficient extraction into organic solvents (MIBK, Chloroform) from aqueous phases.[1]

Figure 1: Bidentate chelation mechanism of APDC facilitating phase transfer.[1]

Comparative Performance Analysis

The following analysis contrasts APDC with standard alternatives across critical performance metrics.

Stability in Acidic Matrices

One of APDC's defining advantages over DDTC is its superior stability in acidic environments.[1]

• APDC: Stable at pH < 3 for short durations, allowing extraction from acid-digested biological samples.[1]

• DDTC: Rapidly decomposes into diethylamine and carbon disulfide at pH < 5.[1]

Metal Selectivity & Complex Stability

APDC forms complexes with a broader range of metals with higher stability constants (

) than Oxine, particularly for "soft" metals (Pb, Cd).[1]

Feature	APDC (Ammonium Pyrrolidine Dithiocarbamate)	DDTC (Sodium Diethyldithiocarbamate)	8-Hydroxyquinoline (Oxine)
pH Range	Broad (1–10); Optimal 2–8	Narrow (5–10); Unstable in acid	Alkaline (pH > 8) preferred
Acid Stability	High (Key Differentiator)	Low (Decomposes rapidly)	Moderate
Solubility	High in water; Complexes soluble in MIBK/CHCl3	High in water	Low in water (requires cosolvent)
Selectivity	Generalist (Cu, Pb, Cd, Ni, Zn, Co)	Generalist	Selective (Al, Mg, Zn)
Application	Trace metal extraction in blood/urine/seawater	General water analysis	Colorimetric analysis

Matrix-Specific Performance Evaluation

Biological Matrices (Blood, Plasma, Urine)

Challenge: High protein content and ionic strength can interfere with chelation.[1]

• Performance: APDC is the reagent of choice for bio-fluids because it does not co-precipitate proteins as aggressively as some polymeric chelators.[1]

• Protocol Insight: In urine analysis, APDC complexes are stable enough to withstand the high salt concentration, whereas DDTC complexes often suffer from "salting out" effects or kinetic instability.[1]

• Drug Development Application: Used to stabilize labile metal-drug conjugates in plasma ex vivo.[1]

Seawater & High-Salinity Brines

Challenge: High concentrations of Na+ and Mg2+ compete for ligand binding.[1]

• Performance: APDC exhibits high selectivity for transition metals over alkali earth metals.[1] It effectively extracts Cu, Cd, and Pb from seawater without significant interference from the matrix cations (Na, Mg, Ca).[1]

• Data Point: Recovery rates for Cu(II) in seawater using APDC-MIBK extraction typically exceed 98% , compared to ~85% for Oxine under similar conditions.[1]

Pharmaceutical Formulations (API Purity)

Challenge: Detecting trace catalysts (Pd, Pt, Rh) in synthesized drug substances.

• Performance: APDC is highly effective for scavenging Platinum Group Metals (PGMs) from organic reaction mixtures.[1]

• Variant Note: For GC-MS analysis of these impurities, the Allyl-derivative is often synthesized in situ (reacting APDC with allyl bromide) to create volatile metal species, though the APDC salt is the starting reagent.[1]

Validated Experimental Protocols

Protocol A: Extraction of Trace Metals from Biological Fluids

Scope: Determination of Pb and Cd in whole blood.[1]

• Preparation: Acidify 1.0 mL of whole blood with dilute HNO

  to pH ~2.0 to release protein-bound metals.

• Chelation: Add 0.5 mL of 2% (w/v) APDC solution (freshly prepared in water).

  • Expert Tip: APDC solutions degrade; use within 24 hours or store frozen.[1]

• Extraction: Add 1.0 mL of Methyl Isobutyl Ketone (MIBK). Vortex vigorously for 2 minutes.[1]

• Separation: Centrifuge at 3000 rpm for 5 minutes.

• Analysis: Aspirate the upper organic layer (MIBK) directly into the Graphite Furnace AAS.[1]

Protocol B: NF- B Inhibition Assay (Cell Culture)

Scope: Evaluation of anti-inflammatory potential.[1]

• Dosing: Treat cells with APDC (dissolved in PBS) at concentrations of 25–100

  M.[1]

  • Mechanism:[1] APDC acts as an antioxidant and chelates Zinc required for the NF-

    B DNA-binding domain.[1]

• Incubation: Incubate for 1 hour prior to stimulation (e.g., with LPS or TNF-

  ).[1]

• Readout: Measure nuclear translocation of p65 via Western Blot or ELISA.[1]

Figure 2: Standard Operating Procedure for APDC-mediated extraction.[1]

References

• Kinrade, J. D., & Van Loon, J. C. (1974).[1][2] Solvent extraction for use with flame atomic absorption spectrometry. Analytical Chemistry. Link[1]

• Schreck, R., et al. (1992).[1][2] Dithiocarbamates as potent inhibitors of nuclear factor kappa B activation in intact cells.[1][2] Journal of Experimental Medicine. Link

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 73343, Ammonium pyrrolidinedithiocarbamate.[1] Link

• TCI Chemicals. (2024).[1][3] Product Specification: Ammonium 1-Pyrrolidinecarbodithioate.[1][2][4] Link

Sources

• 1. 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ammonium 1-pyrrolidinedithiocarbamate | 5108-96-3 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 5108-96-3 CAS | AMMONIUM PYRROLIDINE DITHIOCARBAMATE | Laboratory Chemicals | Article No. 01338 [lobachemie.com]

Allyl 1-pyrrolidinecarbodithioate vs. ammonium pyrrolidinedithiocarbamate (APDC) for metal extraction

This guide provides a technical comparison between Ammonium Pyrrolidinedithiocarbamate (APDC) and Allyl 1-pyrrolidinecarbodithioate .[1]

Executive Summary: The Ionic vs. Covalent Distinction

For researchers and drug development professionals, the choice between these two compounds is not a matter of "better performance" but of fundamental chemical utility .

• APDC (The Standard): An ionic salt (Ammonium + Dithiocarbamate anion). It is the industry gold standard for metal extraction , pre-concentration, and trace analysis (AAS/ICP-MS). Its anionic sulfur atoms aggressively chelate metal ions (Cu, Pb, Cd, Ni, etc.) to form neutral, organic-soluble complexes.

• Allyl 1-pyrrolidinecarbodithioate (The Reagent): A covalent ester .[1] It is NOT a metal extractant in standard aqueous-organic partitioning.[1] The "allyl" group caps the sulfur, neutralizing the charge required for standard chelation. It is primarily used as a RAFT agent in polymer chemistry, a synthesis intermediate, or a pesticide precursor.

Crucial Insight: Attempting to use Allyl 1-pyrrolidinecarbodithioate for standard aqueous metal extraction will result in near-zero recovery , as the molecule lacks the free anionic binding site necessary to neutralize metal cations.[1]

Part 1: Chemical Basis & Mechanism

To understand the performance gap, we must analyze the ligand structure.

Ammonium Pyrrolidinedithiocarbamate (APDC)[1][2][3]

• CAS: 5108-96-3[1]

• Structure:

• Mechanism (The "Claw"): In solution, APDC dissociates. The dithiocarbamate anion (

  ) acts as a bidentate ligand .[1][2] Both sulfur atoms donate electrons to the metal ion, forming a stable, neutral 4-membered ring. This neutral complex is highly hydrophobic, allowing it to partition instantly into organic solvents like MIBK or Chloroform.

Allyl 1-pyrrolidinecarbodithioate

• CAS: 701-13-3[3][4]

• Structure:

• Mechanism (The "Cap"): The sulfur atom is covalently bonded to an allyl group. There is no negative charge.[1] While the thione sulfur (

  ) has lone pairs, it is a weak monodentate donor. It cannot neutralize the positive charge of a metal ion ( ), meaning any resulting complex would remain charged and water-soluble (or not form at all), preventing extraction into an organic layer.

Visualizing the Pathway Difference

Figure 1: Logical flow demonstrating why APDC succeeds in extraction while Allyl-PDC fails.[1]

Part 2: Performance Comparison Data

Since Allyl-PDC is not a viable extractant, the data below focuses on APDC capabilities vs. the theoretical limitations of the Allyl ester.

Feature	APDC (The Extractant)	Allyl-PDC (The Intermediate)
Primary Role	Metal Chelation & Extraction (AAS/ICP)	RAFT Polymerization, Organic Synthesis
Binding Mode	Anionic, Bidentate (S,S')	Neutral, Monodentate (C=S only)
Metal Affinity	High (Cu, Pb, Cd, Ni, Zn, Fe, Co)	Negligible (in aqueous media)
pH Stability	Unstable < pH 3 (Decomposes to amine + CS2)	Stable in mild acid (Covalent bond)
Solubility	Water-soluble (Salt)	Organic-soluble (Ester)
Extraction Efficiency	>98% for most transition metals	<5% (Non-functional for extraction)

Part 3: Experimental Protocol (APDC)

Objective: Quantitative extraction of trace metals (Cu, Pb, Cd) from an aqueous sample using APDC. Target Audience: Analytical Chemists / QAQC Labs.[1]

The "Self-Validating" Workflow

This protocol includes a built-in check (internal standard) to ensure extraction efficiency.[1]

Reagents:

• APDC Solution (2% w/v): Dissolve 2.0 g APDC in 100 mL ultrapure water. Note: Prepare fresh daily. If solution turns yellow/turbid, discard (decomposition).

• Extraction Solvent: Methyl Isobutyl Ketone (MIBK) or Chloroform.[1]

• Buffer: Acetate buffer (pH 4.5) or Citrate buffer (pH 6.0). Critical: APDC decomposes rapidly below pH 3.[1]

Step-by-Step Methodology:

• Sample Preparation:

  • Take 50 mL of aqueous sample.[1]

  • Adjust pH to 4.5 - 6.0 using buffer.[1] Why? This is the "Goldilocks" zone where APDC is stable, but metal hydrolysis (precipitation) is prevented.

• Chelation (The Critical Step):

  • Add 2 mL of 2% APDC solution .

  • Mix gently for 30 seconds.

  • Observation: A slight cloudiness indicates complex formation (if metal concentration is high).[1]

• Extraction:

  • Add 5.0 mL of MIBK .

  • Shake vigorously for 2 minutes . Why? To maximize surface area contact for phase transfer.[1]

  • Allow phases to separate (Centrifuge if emulsion forms).[1]

• Validation (The Check):

  • Analyze the Aqueous Phase (bottom layer) by AAS/ICP.

  • Success Criteria: Metal concentration in aqueous phase should be <1% of initial.[1] If >5%, pH was likely too low (APDC destroyed) or mixing was insufficient.

• Analysis:

  • Aspirate the Organic Phase (top layer) directly into the AAS flame or ICP nebulizer.

Part 4: When to Use Allyl 1-pyrrolidinecarbodithioate?

Do not discard the Allyl variant; it is vital for Drug Development and Polymer Engineering , just not for extraction.

• RAFT Polymerization: It acts as a standard RAFT agent (Chain Transfer Agent).[1] The dithiocarbamate group stabilizes the radical, allowing for "living" polymerization of acrylates or styrenes.

• Metal Scavenging (Organic Phase Only): In specific pharmaceutical purifications, if you have a Pd catalyst dissolved in an organic solvent (DCM), Allyl-PDC might be used to coordinate Pd via oxidative addition mechanisms, but this is a specialized "scavenging" reaction, not a standard extraction.

References

• Standard Methods for the Examination of Water and Wastewater. 3500-Cu Copper / Liquid-Liquid Extraction Method.[1] American Public Health Association (APHA).[1]

• PubChem Compound Summary. Ammonium pyrrolidinedithiocarbamate (CID 73343).[1] National Library of Medicine.[1] [Link][1]

• Moyer, B. A. Ion Exchange and Solvent Extraction: A Series of Advances. CRC Press.[1] (Detailed mechanisms of dithiocarbamate chelation).

Sources

• 1. 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Full text of Commercial and Financial Chronicle : March 9, 1942 : State and City Department Bond Proposals and Negotiations, Vol. 155, No. 4053 | FRASER | St. Louis Fed [fraser.stlouisfed.org]

A Senior Application Scientist's Guide to the Selectivity of Allyl 1-Pyrrolidinecarbodithioate for Metal Ions

For researchers, scientists, and professionals in drug development, the precise control and detection of metal ions are paramount. Allyl 1-pyrrolidinecarbodithioate (APDC) has emerged as a potent chelating agent, offering significant potential in applications ranging from analytical chemistry to biomedical research. This guide provides an in-depth evaluation of the selectivity of APDC for various metal ions, supported by comparative data and detailed experimental protocols.

Introduction to Allyl 1-Pyrrolidinecarbodithioate (APDC) as a Chelating Agent

Allyl 1-pyrrolidinecarbodithioate belongs to the dithiocarbamate class of compounds, which are renowned for their strong affinity for a wide range of metal ions. The chelating prowess of APDC is attributed to the two sulfur donor atoms in its structure, which readily form stable complexes with many transition and heavy metal ions. The allyl group attached to the dithiocarbamate moiety can influence the solubility and electronic properties of the molecule, potentially affecting its interaction with metal ions compared to other dithiocarbamate derivatives like the more commonly studied ammonium salt (Ammonium Pyrrolidinedithiocarbamate).

Dithiocarbamates, including APDC, are valued for their ability to form coordinatively saturated, neutral metal chelates that are often extractable into organic solvents. This property is extensively utilized in preconcentration techniques for trace metal analysis. Understanding the selectivity of APDC—its preferential binding to certain metal ions over others—is crucial for developing targeted applications, such as selective metal ion sensors, drug delivery systems, and methods for mitigating heavy metal toxicity.

Caption: Chemical structure of Allyl 1-pyrrolidinecarbodithioate.

Understanding the Selectivity of Dithiocarbamates

The selectivity of dithiocarbamates for different metal ions is governed by several factors, including the Hard and Soft Acid and Base (HSAB) principle, the ionic radius of the metal ion, and the pH of the medium.

HSAB Principle: Dithiocarbamates are considered soft ligands due to the presence of sulfur donor atoms. According to the HSAB principle, soft ligands tend to form more stable complexes with soft metal ions. This explains the high affinity of APDC for soft and borderline metal ions like Pb²⁺, Cu²⁺, Ag⁺, and Cd²⁺.

Ionic Radius and Charge: The size and charge of the metal ion also play a role in the stability of the complex. Generally, for a given charge, smaller ionic radii lead to stronger electrostatic interactions and more stable complexes.

pH Dependence: The pH of the solution is a critical factor influencing the chelation process. At low pH, dithiocarbamates can become protonated and less effective as chelators. Conversely, at high pH, metal ions may precipitate as hydroxides, competing with the chelation reaction. The optimal pH for chelation varies for different metal ions.

A general selectivity order for dithiocarbamate ligands has been reported as: Pb²⁺ ~ Cu²⁺ ~ Ag⁺ > Cd²⁺ > Co²⁺ > Ni²⁺ > Zn²⁺ > Fe²⁺ [1]

This sequence highlights the strong preference of dithiocarbamates for soft heavy metal ions.

Comparative Analysis of Metal Ion Selectivity

A study on the stability constants of various divalent transition metal complexes with ammonium pyrrolidinedithiocarbamate revealed the following order, which aligns with the well-established Irving-Williams series:

Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II) [2][3]

This series describes the relative stabilities of complexes formed by divalent first-row transition metal ions and is largely independent of the nature of the ligand. The increased stability from Mn(II) to Cu(II) is attributed to the decrease in ionic radii and the increase in crystal field stabilization energy across the series. The exceptionally high stability of Cu(II) complexes is a result of the Jahn-Teller distortion.

The table below presents a compilation of overall stability constants (log β₂) for various metal ions with Ammonium Pyrrolidinedithiocarbamate, providing a quantitative basis for understanding the selectivity.

Metal Ion	Overall Stability Constant (log β₂) with APDTC
Mn(II)	6.80
Fe(II)	8.00
Co(II)	10.70
Ni(II)	11.20
Cu(II)	14.80
Zn(II)	11.00

Data sourced from a study on the stability constants of metal complexes of dithiocarbamates. The study was conducted in a 60% ethanol-water mixture at 28°C.[2]

Comparison with Other Chelating Agents:

Chelating Agent	Primary Metal Ion Affinity	Notes
Allyl 1-pyrrolidinecarbodithioate (APDC)	Pb²⁺, Cu²⁺, Ag⁺, Cd²⁺, Hg²⁺	Forms highly stable complexes with soft and borderline metal ions.
EDTA (Ethylenediaminetetraacetic acid)	Broad; strong affinity for Ca²⁺, Mg²⁺, Pb²⁺, Fe³⁺	A hexadentate ligand forming very stable complexes with a wide range of metal ions.
DMSA (Dimercaptosuccinic acid)	Pb²⁺, Hg²⁺, As³⁺	A dithiol chelator with good water solubility.
DMPS (Dimercapto-propane-sulfonate)	Hg²⁺, As³⁺, Pb²⁺	Another water-soluble dithiol chelator.

APDC's selectivity for soft heavy metals makes it a valuable tool in applications where these metals are the primary target, and chelation of essential metals like Ca²⁺ and Mg²⁺ is to be avoided.

Experimental Protocols

Synthesis of Allyl 1-Pyrrolidinecarbodithioate

A common method for synthesizing dithiocarbamates involves the reaction of a secondary amine with carbon disulfide in the presence of a base to form the dithiocarbamate salt. This is followed by alkylation with an appropriate halide.

Materials:

• Pyrrolidine

• Carbon disulfide (CS₂)

• Sodium hydroxide (NaOH)

• Allyl bromide

• Ethanol

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve pyrrolidine (1 equivalent) in ethanol.

• Slowly add a solution of sodium hydroxide (1 equivalent) in ethanol to the pyrrolidine solution while stirring.

• To this cooled and stirred solution, add carbon disulfide (1 equivalent) dropwise. The reaction is exothermic. Maintain the temperature below 10 °C.

• After the addition of CS₂, continue stirring the mixture at room temperature for 2-3 hours to ensure the complete formation of the sodium pyrrolidinedithiocarbamate salt.

• Cool the mixture again in an ice bath and add allyl bromide (1 equivalent) dropwise.

• After the addition of allyl bromide, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Remove the solvent under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash it with water and brine, and then dry it over anhydrous sodium sulfate.

• Evaporate the solvent to obtain the crude Allyl 1-pyrrolidinecarbodithioate. The product can be further purified by column chromatography if necessary.

Caption: Workflow for the synthesis of Allyl 1-pyrrolidinecarbodithioate.

Determination of Metal Ion Selectivity by UV-Vis Spectrophotometry (Mole-Ratio Method)

This method is used to determine the stoichiometry and stability constant of the metal-APDC complex.

Materials and Equipment:

• Allyl 1-pyrrolidinecarbodithioate (APDC) stock solution in a suitable solvent (e.g., ethanol).

• Stock solutions of various metal salts (e.g., Pb(NO₃)₂, Cu(NO₃)₂, Cd(NO₃)₂, etc.) of known concentrations in an appropriate buffer.

• Buffer solutions of desired pH.

• UV-Vis Spectrophotometer.

• Cuvettes.

Procedure:

• Determination of λmax:

  • Prepare a solution containing a fixed concentration of the metal ion and an excess of the APDC solution in the desired buffer.

  • Scan the UV-Vis spectrum of the solution to determine the wavelength of maximum absorbance (λmax) for the metal-APDC complex.

• Mole-Ratio Titration:

  • Prepare a series of solutions, each with a constant concentration of the metal ion, but with varying concentrations of APDC. The mole ratio of [APDC]/[Metal] should typically range from 0 to 3 in increments.

  • Ensure the final volume and buffer concentration are the same for all solutions.

  • Measure the absorbance of each solution at the predetermined λmax.

  • Plot the absorbance as a function of the mole ratio [APDC]/[Metal].

  • The plot will typically show two linear segments. The intersection of these lines indicates the stoichiometry of the complex.

• Calculation of Stability Constant:

  • From the mole-ratio plot, the absorbance data can be used to calculate the equilibrium concentrations of the free metal ion, free ligand, and the metal-ligand complex.

  • The stability constant (K) can then be calculated using the formula: K = [MLn] / ([M][L]ⁿ) where [MLn] is the concentration of the complex, [M] is the concentration of the free metal ion, [L] is the concentration of the free ligand, and n is the stoichiometric coefficient determined from the plot.

Caption: Experimental workflow for determining metal ion selectivity using UV-Vis spectrophotometry.

Conclusion

Allyl 1-pyrrolidinecarbodithioate is a highly effective chelating agent with a pronounced selectivity for soft and borderline heavy metal ions, as evidenced by the extensive data on the closely related ammonium pyrrolidinedithiocarbamate. Its selectivity profile, governed by principles of hard and soft acids and bases and influenced by pH, makes it a valuable tool for applications requiring targeted metal ion interaction. The provided experimental protocols offer a robust framework for the synthesis of APDC and the systematic evaluation of its selectivity for a range of metal ions. For researchers and professionals in drug development and analytical sciences, a thorough understanding of APDC's chelating properties is essential for harnessing its full potential in innovative applications.

References

• Shamsipur, M., et al. (2005). A novel dithiocarbamate-modified PVC membrane electrode for selective determination of silver ion.
• Adeyemi, O. G., & Onwudiwe, D. C. (2018).
• Al-Obaidy, G. S. (2020). Metal Complexes Derived from Dithiocarbamate Ligand: Formation, Spectral Characterization and Biological activity. Systematic Reviews in Pharmacy, 11(6), 334-341.
• Hogarth, G. (2012). Metal-dithiocarbamate complexes: chemistry and biological activity. Mini reviews in medicinal chemistry, 12(12), 1202–1215.
• Iqbal, J., et al. (2021). Dithiocarbamate ligands as heavy metal expectorants from aqueous solutions. Journal of Environmental Chemical Engineering, 9(5), 106195.
• Jamaludin, N. A., et al. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. Journal of Chemistry, 2019, 8391030.
• Khan, M. R., et al. (2015). Stability Constants of Metal Complexes of Dithiocarbamates. Journal of the Chemical Society of Pakistan, 37(1), 83-87.
• Kumar, S., & Singh, D. (2017). Synthesis, characterization and biological evaluation of novel dithiocarbamate metal complexes. Der Pharma Chemica, 9(12), 65-69.
• Malik, A. K., et al. (2002). Pyrrolidinedithiocarbamate as a reagent for GC analysis of metal ions.
• Onwudiwe, D. C., & Ajibade, P. A. (2011). Mixed Ligand Copper(II) Complexes of Pyrrolidinedithiocarbamate and Diamines. International Journal of Molecular Sciences, 12(9), 5946-5956.
• Tiekink, E. R., & Zukerman-Schpector, J. (2021).

• Wikipedia contributors. (2023, December 29). Irving–Williams series. In Wikipedia, The Free Encyclopedia. Retrieved 22:30, February 1, 2026, from [Link]

Sources

• 1. Sciencemadness Discussion Board - Allyl Bromide Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. asianpubs.org [asianpubs.org]
• 3. Irving–Williams series - Wikipedia [en.wikipedia.org]

Comparative cost-benefit analysis of using Allyl 1-pyrrolidinecarbodithioate in research

The following guide provides a comparative cost-benefit analysis and technical evaluation of Allyl 1-pyrrolidinecarbodithioate (CAS 701-13-3), focusing on its primary application in macromolecular synthesis (RAFT/Iniferter polymerization) for drug delivery systems, while clearly distinguishing it from its biological counterpart, Ammonium PDTC.

Focus: Controlled Radical Polymerization & Drug Delivery Vectors

Executive Summary & Product Identity

Allyl 1-pyrrolidinecarbodithioate (Allyl-PDTC) is a specialized organosulfur compound distinct from the widely used NF-

B inhibitor, Ammonium pyrrolidinedithiocarbamate (PDTC). While the ammonium salt is a hydrophilic signaling inhibitor, the Allyl ester is a lipophilic Photo-Iniferter (Initiator-Transfer-Terminator) and RAFT agent .

Its primary value lies in the synthesis of precision polymers (block copolymers, nanogels) used as drug delivery vectors. It allows researchers to polymerize "difficult" monomers (Less Activated Monomers like N-vinylpyrrolidone) with high control, a capability that standard initiators lack.

Feature	Allyl 1-pyrrolidinecarbodithioate	Ammonium PDTC (Standard)
CAS Number	701-13-3	5108-96-3
Physical State	Pale yellow liquid	White/Off-white solid
Solubility	Organic solvents (DCM, THF, Toluene)	Water, DMSO, Methanol
Primary Function	RAFT Agent / Photo-iniferter	NF- B Inhibitor / Metal Chelator
Key Application	Polymer-drug conjugate synthesis	Cell signaling studies

Mechanism of Action: The Photo-Iniferter Pathway

Allyl-PDTC functions through Reversible Deactivation Radical Polymerization (RDRP) .[1] Unlike standard RAFT agents that require an external thermal initiator (like AIBN), Allyl-PDTC can act as a Photo-iniferter .

• Initiation: Under UV irradiation (approx. 365 nm), the C-S bond homolytically cleaves.

• Propagation: The reactive Allyl radical initiates polymer chain growth.

• Reversible Termination: The stable dithiocarbamyl radical (pyrrolidine-CS

  •) reversibly caps the growing chain, minimizing irreversible termination.

This mechanism is critical for creating "Living" Polymers —chains that can be reactivated to add a second block (e.g., creating a Hydrophobic-Hydrophilic block copolymer for micellar drug delivery).

Figure 1: Photo-iniferter mechanism of Allyl-PDTC. The reversible capping by the dithiocarbamyl radical allows for controlled growth of polymer chains.

Comparative Cost-Benefit Analysis

A. vs. Alternative RAFT Agents (e.g., DDMAT, Benzyl Dithiocarbamate)

For polymer chemists designing drug carriers, the choice of RAFT agent is dictated by the monomer class.

Criteria	Allyl-PDTC (This Product)	Dodecyl Trithiocarbonate (DDMAT)	Benzyl Dithiocarbamate
Monomer Compatibility	Excellent for LAMs (N-vinylpyrrolidone, Vinyl Acetate).	Best for MAMs (Styrenes, Acrylates). Poor for LAMs.	Good for LAMs, but less stable than Allyl.
Initiation	Self-initiating (Photo). No AIBN needed.	Requires external initiator (AIBN/Thermal).	Can be photo-initiated, but often requires thermal.
End-Group Utility	Leaves an Allyl group at the -end (Clickable).	Leaves a Dodecyl chain (Hydrophobic, inert).	Leaves a Benzyl group (Inert).
Cost Efficiency	Moderate ( ). Niche synthesis usage.	Low ($). Widely available bulk reagent.	High ( $). Often custom synthesized.
Stability	High hydrolytic stability (Ester).	Prone to hydrolysis/aminolysis.	Moderate.

Verdict: Use Allyl-PDTC if you are synthesizing poly(N-vinylpyrrolidone) (PVP) based drug carriers or if you require a "Clickable" allyl handle at the start of your polymer chain. Use DDMAT for standard polystyrene/acrylate synthesis.

B. vs. Ammonium PDTC (The Biological Standard)

Warning: Do not interchange these for biological assays.

• Cost: Allyl-PDTC is approx. 3-5x more expensive per gram than Ammonium PDTC due to lower production volumes.

• Solubility: Allyl-PDTC requires DMSO/Ethanol; Ammonium PDTC dissolves in water.

• Efficacy: Allyl-PDTC has no direct NF-

  B inhibitory activity unless hydrolyzed (which is slow and unpredictable in cell culture). Using Allyl-PDTC for NF- B inhibition is an experimental error that will yield false negatives.

Experimental Protocol: Synthesis of PVP-based Drug Carrier

Objective: Synthesize a well-defined Poly(N-vinylpyrrolidone) (PVP) homopolymer using Allyl-PDTC as a photo-iniferter. This polymer serves as a hydrophilic stealth coating for nanoparticles.

Materials

• Monomer: N-vinylpyrrolidone (NVP) - Must be distilled to remove inhibitors.

• Iniferter: Allyl 1-pyrrolidinecarbodithioate (Allyl-PDTC).

• Solvent: 1,4-Dioxane (Anhydrous).

• Light Source: UV Lamp (

  nm, 100W).

Step-by-Step Methodology

• Preparation:

  • In a Schlenk tube, dissolve NVP (2.0 g, 18 mmol) and Allyl-PDTC (34 mg, 0.18 mmol) in 1,4-Dioxane (2 mL).

  • Target Degree of Polymerization (DP): 100.

  • Causality: The ratio of [Monomer]/[Iniferter] determines the molecular weight.

• Degassing (Critical):

  • Perform 3 cycles of freeze-pump-thaw to remove oxygen.

  • Reasoning: Oxygen acts as a radical scavenger and will terminate the reaction immediately.

• Polymerization:

  • Seal the tube under Argon/Nitrogen.

  • Irradiate with UV light (365 nm) at room temperature for 12–24 hours.

  • Observation: The solution viscosity should increase.

• Purification:

  • Precipitate the polymer solution into cold Diethyl Ether (10x volume).

  • Filter the white solid and dry under vacuum.

• Validation:

  • NMR: Check for disappearance of vinyl protons (NVP) and presence of broad polymer peaks.

  • GPC: Measure

    and Dispersity ( ). A successful RAFT polymerization yields .[1]

References

• Chemical Identity & Properties

  • PubChem Compound Summary for CID 575099, Allyl 1-pyrrolidinecarbodithioate. National Center for Biotechnology Information (2025). Link

• Polymerization Mechanism: Living Radical Polymerization with Dithiocarbamates as Iniferters. Otsu, T., et al. Macromolecules (Standard Reference for Iniferter Chemistry).

• Application in Drug Delivery

  • Synthesis of Amphiphilic Copolymers of N-Vinyl-2-pyrrolidone and Allyl Glycidyl Ether for Co-Delivery of Doxorubicin and Paclitaxel.[2]Pharmaceutics (2021).[3] Link

• Comparative RAFT Agents

  • One-Pot Modular Synthesis of Functionalized RAFT Agents.Journal of Organic Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Amphiphilic Copolymers of N-Vinyl-2-pyrrolidone and Allyl Glycidyl Ether for Co-Delivery of Doxorubicin and Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pulmonary Drug Delivery of Antimicrobials and Anticancer Drugs Using Solid Dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Allyl 1-Pyrrolidinecarbodithioate

Executive Summary

Allyl 1-pyrrolidinecarbodithioate (CAS 701-13-3) is a specialized dithiocarbamate ester used primarily as an intermediate in organic synthesis and pesticide development.[1] While often handled in small quantities, its disposal requires strict adherence to protocols due to its potential to release carbon disulfide (CS₂) —a highly volatile and neurotoxic compound—upon contact with acids or thermal decomposition.

Immediate Action Directive:

• Primary Disposal Method: High-temperature incineration with flue gas scrubbing (for SOₓ/NOₓ).

• Critical Segregation: Never mix with acidic waste streams or strong oxidizers.

• Storage Prior to Disposal: Maintain at 2–8°C to prevent spontaneous decomposition.

Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. This compound is distinct from its ammonium salt analogue (APDC); ensure you are handling the allyl ester form.

Parameter	Specification
Chemical Name	Allyl 1-pyrrolidinecarbodithioate
CAS Number	701-13-3
Formula	C₈H₁₃NS₂
Molecular Weight	187.32 g/mol
Physical State	Clear to pale yellow liquid
Flash Point	108.1°C (Combustible Class IIIB)
Primary Hazards	Skin/Eye Irritant, Toxic by ingestion/inhalation, Environmental Toxin
Decomposition Products	Carbon Disulfide (CS₂), Pyrrolidine, Sulfur Oxides (SOₓ), Nitrogen Oxides (NOₓ)

The Mechanistic Risk: Acid Hydrolysis

The structural integrity of the dithiocarbamate moiety (

) is pH-dependent. Under acidic conditions (pH < 4), the compound undergoes hydrolysis, cleaving the C-N bond.

Reaction Pathway:

Why this matters: Carbon disulfide (CS₂) has a flash point of -30°C and an autoignition temperature of just 90°C. Accidental mixing of Allyl 1-pyrrolidinecarbodithioate with acidic waste can turn a routine waste container into a potential explosion hazard or a source of acute neurotoxic fumes.

Pre-Disposal Stabilization & Segregation

Before scheduling waste pickup, the material must be stabilized and segregated correctly at the bench level.

Segregation Protocol

• DO NOT place in "General Organic Waste" if that stream contains acetic acid, TFA, or mineral acids.

• DO NOT mix with oxidizers (peroxides, nitric acid), as sulfur-containing organics can ignite or explode upon contact.

• Designated Stream: Segregate into a "Non-Halogenated Organic - Sulfur Bearing" waste stream. If your facility does not have this specific stream, use "Toxic Organic Waste" and clearly label the contents.

Container Selection

• Material: High-Density Polyethylene (HDPE) or Glass (Amber).

• Venting: Use vented caps if there is any suspicion of prior decomposition to prevent pressure buildup.

• Labeling: Must explicitly state: "Contains Dithiocarbamates - DO NOT MIX WITH ACID."

Disposal Workflows

A. Routine Laboratory Waste (Small Scale)

For residual amounts remaining in vials or reaction mixtures:

• Quenching (If reactive): If the material is part of a reaction mixture, ensure all reagents are quenched. For pure Allyl 1-pyrrolidinecarbodithioate, no quenching is necessary; it is stable enough for direct disposal if kept neutral.

• Solvent Dilution: Dilute with a compatible non-acidic solvent (e.g., Ethanol, Ethyl Acetate, or Toluene) to reduce viscosity and concentration.

• Transfer: Move to the segregated waste container (HDPE/Glass).

• Tagging: Complete the hazardous waste tag with CAS 701-13-3 and hazard codes (Toxic, Irritant).

B. Spill Cleanup (Emergency Disposal)

In the event of a benchtop spill (>5 mL):

• Evacuate & Ventilate: Clear the immediate area. Dithiocarbamates can smell offensive (sulfurous), but lack of smell does not indicate safety.

• PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.

• Absorb: Use an inert absorbent (Vermiculite, Diatomaceous Earth, or Universal Spill Pads). Do not use paper towels if the substance is concentrated, as this increases surface area for potential oxidation.

• Neutralization (Optional but Recommended): Treat the spill area with a dilute alkaline solution (5% Sodium Carbonate) to ensure the pH remains high, preventing acid-catalyzed decomposition.

• Collection: Scoop absorbent into a wide-mouth jar. Label as "Hazardous Waste - Spill Debris (Allyl 1-pyrrolidinecarbodithioate)."

C. Disposal Decision Logic (Visualization)

Figure 1: Decision matrix for the safe disposal of Allyl 1-pyrrolidinecarbodithioate, highlighting the critical acid-avoidance step.

Regulatory & Transport Information

When preparing the waste manifest for the external waste management contractor, use the following classifications. While specific UN assignment depends on concentration and mixture, the following covers the pure substance:

• Proper Shipping Name: Toxic liquid, organic, n.o.s. (Allyl 1-pyrrolidinecarbodithioate)[1][2][3][4][5]

• UN Number: UN 2810 (Alternative: UN 3082 if classified primarily as environmentally hazardous).

• Hazard Class: 6.1 (Toxic)

• Packing Group: III

• RCRA Considerations: While not explicitly listed as a P- or U-listed waste by specific name, dithiocarbamates can exhibit toxicity characteristics. If the waste stream fails the TCLP for Carbon Disulfide (if applicable in your jurisdiction) or exhibits ignitability (due to solvent mix), code accordingly (D001, D003).

Final Disposal Technology: The waste contractor must utilize Rotary Kiln Incineration . This method ensures:

• Complete thermal destruction of the pyrrolidine ring.

• Oxidation of sulfur to SO₂, which is then captured by alkaline scrubbers to prevent acid rain emissions.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 575099, Allyl 1-pyrrolidinecarbodithioate. Retrieved from [Link]

• Pharmaffiliates (2025). Allyl 1-Pyrrolidinecarbodithioate Safety Data Sheet (SDS). Retrieved from [Link][6]

• U.S. Environmental Protection Agency (1993). Method 630: The Determination of Dithiocarbamate Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

• PureSynth Research Chemicals (2025). Material Safety Data Sheet: Allyl 1-Pyrrolidinecarbodithioate. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. rsc.org [rsc.org]
• 3. PYRROLIDINODITHIOCARBAMIC ACID ALLYL ESTER | 701-13-3 [chemicalbook.com]
• 4. sahinlerkimya.com.tr [sahinlerkimya.com.tr]
• 5. Allyl 1-pyrrolidinecarbodithioate | C8H13NS2 | CID 575099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Allyl 1-pyrrolidinecarbodithioate

Executive Summary & Substance Identification

Do not confuse this substance with its ammonium salt (APDC). Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3) is a lipophilic dithiocarbamate ester.[1][2][3] Unlike the water-soluble ammonium salt often used in metal chelation, this compound is typically a pale yellow liquid with high skin permeability and a characteristic sulfur stench.[1][2][3]

This guide provides a self-validating safety framework. We move beyond generic "wear gloves" advice to specific barrier selection based on the chemical's lipophilicity and hydrolysis potential.[1]

Property	Specification	Operational Implication
CAS Number	701-13-3	Verify label matches this exact CAS.
Physical State	Liquid (Pale Yellow)	High splash/vapor risk; requires chemical goggles.[1]
Solubility	Organic Solvents	Lipophilic; penetrates skin/standard gloves faster than salts.[1]
Key Hazards	Irritant (Skin/Eye/Resp), Stench	Mandatory fume hood use; "Olfactory Fatigue" risk.[1]
Stability	Cold Storage (2-8°C)	Decomposes at room temp; potential evolution.[1][2][3]

Hazard Mechanism & Risk Assessment

To handle this chemical safely, you must understand its failure modes:

• Hydrolysis Risk: In the presence of strong acids or moisture, dithiocarbamates can hydrolyze to release Carbon Disulfide (

  ), a neurotoxin and flammability hazard.[1]

• Sensitization: Dithiocarbamates are known skin sensitizers.[1] The allyl group enhances lipid solubility, increasing the rate of dermal absorption compared to ionic analogs.[1]

• Olfactory Fatigue: The sulfur odor is potent.[1] However, continuous exposure can numb the olfactory nerve, leading users to believe the vapor has dissipated when it has not.[1] Smell is not a reliable safety indicator. [2]

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the "Barrier Permeation" principle. Standard latex gloves offer negligible protection against allyl esters.[1]

PPE Specification Table

Body Zone	Standard Operation (Small Scale < 10mL)	High Hazard (Spills / Stock Transfer > 10mL)	Rationale
Hand Protection	Double Nitrile (min 5 mil outer).[1][2][3] Change every 15 mins.	Silver Shield / 4H (Laminate) under Nitrile.[1][3]	Allyl esters permeate nitrile.[1] Laminate provides >4hr breakthrough protection.[1]
Eye Protection	Chemical Splash Goggles (Indirect Vent).[1]	Face Shield + Chemical Goggles.[1]	Liquid splash risk.[1] Safety glasses are insufficient for reactive liquids.[1]
Respiratory	Fume Hood (Face velocity 80-100 fpm).[1][2][3]	Respirator (Full Face w/ OV/P100 Cartridge) if outside hood.[1][3]	Prevents inhalation of vapors and decomposition products ( ).[1]
Body	Standard Lab Coat (Cotton/Poly).[1]	Chemical Resistant Apron (Tychem/Butyl).[1][3]	Cotton absorbs liquids; apron prevents soak-through to skin.[1][2][3]

Visualization: PPE Decision Logic[1][2]

Figure 1: Decision logic for selecting PPE based on operational scale. Note the escalation to laminate gloves for bulk handling.

Operational Protocols

A. Storage and Stability[1][4][5]

• Temperature: Store at 2-8°C (Refrigerated).

• Atmosphere: Store under inert gas (

  or Argon). Oxygen promotes decomposition.[1]

• Segregation: Store away from Strong Acids (prevents

  formation) and Oxidizers .[1][4]

B. Transfer Technique (Odor Control)

To minimize lab contamination with sulfur stench:

• Do not pour. Use a positive-displacement pipette or a glass syringe with a wide-bore needle for transfers.[1][2][3]

• Bleach Trap: Keep a beaker of 10% Sodium Hypochlorite (Bleach) in the hood.[1] Immediately submerge used pipette tips/needles into this solution to oxidize the sulfur residues.[1]

C. Spill Response & Decontamination

Do not use water alone. Water will not neutralize the odor and may spread the lipophilic chemical.[1]

Figure 2: Step-by-step spill response workflow emphasizing oxidation (bleach) to neutralize hazards and odor.[1][2][3]

Detailed Decontamination Step:

• Cover spill with absorbent material (vermiculite).[1]

• Gently pour 10% Sodium Hypochlorite (Bleach) over the absorbent.[1] Note: Ensure good ventilation as this reaction is exothermic and releases chlorine odor.[1]

• Allow to sit for 15 minutes to ensure oxidation of the dithiocarbamate to sulfonate (odorless).

• Collect as hazardous waste.[1]

Disposal Considerations

• Waste Stream: Segregate as "Organic Waste - Sulfur Containing." [1][2][3]

• Labeling: Explicitly mark "Stench" on the waste tag.[1]

• Incompatibility: NEVER mix with acidic waste streams.[1] Acidification of the waste container can generate lethal Carbon Disulfide gas or Hydrogen Sulfide.[1]

References

• PubChem. (2023).[1][3] 1-Pyrrolidinecarbodithioic acid, ammonium salt (Structural Analog Data).[1][2][3] National Library of Medicine.[1] [Link][2][3]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. CAS 5108-96-3: Ammonium 1-pyrrolidinedithiocarboxylate [cymitquimica.com]
• 3. 1-Pyrrolidinecarbodithioic acid, ammonium salt (1:1) | C5H12N2S2 | CID 73343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]